Pyridine hydrobromide

• CAS: 18820-82-1

Core Science & Biosynthesis

Synthesis and Characterization of Pyridine Hydrobromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and characterization of pyridine (B92270) hydrobromide (C₅H₅N·HBr), an important organic salt with applications in chemical synthesis, pharmaceuticals, and materials science. This document details the experimental protocols for its preparation and purification, along with a thorough analysis of its physicochemical and spectroscopic properties.

Introduction

Pyridine hydrobromide, also known as pyridinium (B92312) bromide, is the salt formed from the reaction of the heterocyclic aromatic amine, pyridine, with hydrobromic acid. It serves as a stable and convenient source of the pyridinium cation and bromide anion in various chemical transformations. Its utility spans from being an intermediate in the synthesis of active pharmaceutical ingredients (APIs) to its use as a catalyst and reagent in organic synthesis. A complete understanding of its synthesis and characterization is crucial for its effective application in research and development.

Synthesis of Pyridine Hydrobromide

The synthesis of pyridine hydrobromide is a straightforward acid-base neutralization reaction. The lone pair of electrons on the nitrogen atom of the pyridine ring acts as a Lewis base, accepting a proton from the strong acid, hydrobromic acid.

Chemical Equation

The overall reaction is as follows:

C₅H₅N + HBr → C₅H₆N⁺Br⁻

Caption: Reaction scheme for the synthesis of pyridine hydrobromide.

Experimental Protocol

This protocol is adapted from established laboratory procedures for the synthesis of pyridinium salts.

Materials:

• Pyridine (C₅H₅N), freshly distilled

• Hydrobromic acid (HBr), 48% aqueous solution

• Anhydrous diethyl ether or ethanol (B145695) for washing

• Round-bottom flask

• Dropping funnel

• Ice bath

• Magnetic stirrer and stir bar

• Rotary evaporator

• Büchner funnel and filter flask

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add pyridine (e.g., 79.1 g, 1.0 mol).

• Cool the flask in an ice bath to maintain a low temperature during the addition of the acid.

• Slowly add 48% hydrobromic acid (e.g., 113 mL, approximately 1.0 mol) dropwise to the stirred pyridine. The reaction is exothermic, and a controlled addition rate is necessary to prevent excessive heat generation.

• After the addition is complete, allow the reaction mixture to stir for an additional 30 minutes at room temperature.

• Remove the water from the reaction mixture by distillation under reduced pressure using a rotary evaporator. The flask can be heated in a water or oil bath up to 160°C to ensure all water is removed.[1]

• The resulting crude pyridine hydrobromide will be a solid or a viscous oil.

• To purify the product, triturate the crude solid with cold, anhydrous diethyl ether or a minimal amount of cold ethanol to wash away any unreacted starting materials.

• Collect the crystalline solid by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold, anhydrous diethyl ether.

• Dry the purified pyridine hydrobromide in a vacuum oven or a desiccator to a constant weight.

Yield Calculation: The theoretical yield is calculated based on the limiting reagent. For a 1:1 molar ratio of reactants, the theoretical yield of pyridine hydrobromide (molar mass: 160.01 g/mol ) from 79.1 g of pyridine (molar mass: 79.10 g/mol ) is 160.01 g. The actual yield is determined by weighing the dried, purified product. The percent yield is calculated as:

Percent Yield = (Actual Yield / Theoretical Yield) x 100%

Purification by Recrystallization

For obtaining high-purity pyridine hydrobromide, recrystallization is the preferred method. The choice of solvent is critical for effective purification.

Solvent Selection

An ideal recrystallization solvent should dissolve the solute to a greater extent at higher temperatures than at lower temperatures. For pyridinium salts, polar solvents are generally suitable. While a specific solvent for pyridine hydrobromide is not extensively documented, solvents like ethanol, isopropanol, or mixtures containing acetic acid could be effective, similar to related pyridinium salts.

Recrystallization Protocol

• Dissolve the crude pyridine hydrobromide in a minimum amount of hot recrystallization solvent in an Erlenmeyer flask.

• If any insoluble impurities are present, perform a hot filtration to remove them.

• Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should be observed.

• To maximize the yield, further cool the flask in an ice bath.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Characterization of Pyridine Hydrobromide

The identity and purity of the synthesized pyridine hydrobromide can be confirmed through various analytical techniques.

Physical Properties

A summary of the key physical properties of pyridine hydrobromide is presented in the table below.

Property	Value
Appearance	White to off-white crystalline solid
Molecular Formula	C₅H₆BrN
Molecular Weight	160.01 g/mol
Melting Point	216-219 °C[2]
Solubility	Freely soluble in water, methanol, and ethanol[2]
pH (5% aqueous solution)	2.0 - 3.0[2]

Spectroscopic Analysis

NMR spectroscopy is a powerful tool for the structural elucidation of pyridine hydrobromide. The formation of the pyridinium ion results in a downfield shift of the proton and carbon signals compared to neutral pyridine due to the increased positive charge on the ring.

¹H NMR Spectroscopy

The ¹H NMR spectrum of the pyridinium cation in a deuterated solvent such as DMSO-d₆ or D₂O is expected to show three distinct signals corresponding to the α, β, and γ protons.

Proton Position	Approximate Chemical Shift (δ, ppm) in D₂O	Multiplicity
H-2, H-6 (α)	8.5 - 8.8	Doublet
H-4 (γ)	8.0 - 8.3	Triplet
H-3, H-5 (β)	7.8 - 8.1	Triplet

Note: Chemical shifts can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will show three signals for the three chemically non-equivalent carbon atoms in the pyridinium ring.

Carbon Position	Approximate Chemical Shift (δ, ppm)
C-2, C-6 (α)	~150
C-4 (γ)	~136
C-3, C-5 (β)	~124

Note: These are typical values for the pyridinium cation; the solvent can influence the exact chemical shifts.[3]

The FTIR spectrum of pyridine hydrobromide will show characteristic absorption bands that confirm the formation of the pyridinium salt.

Wavenumber (cm⁻¹)	Assignment
~3250 - 3000	N-H stretching vibration of the pyridinium ion
~1630, ~1540, ~1480	C=C and C=N ring stretching vibrations
~1200 - 1000	In-plane C-H bending vibrations
~750	Out-of-plane C-H bending vibrations

The presence of a broad N-H stretching band and the shift of the ring stretching vibrations to higher wavenumbers compared to pyridine are indicative of pyridinium ion formation.

Melting Point Determination

The melting point is a crucial indicator of the purity of a crystalline solid. A sharp melting point range close to the literature value suggests a high degree of purity.

Experimental Protocol for Melting Point Determination:

• Place a small amount of the dried, purified pyridine hydrobromide into a capillary tube, sealed at one end.

• Compact the sample by tapping the tube gently.

• Place the capillary tube in a melting point apparatus.

• Heat the sample at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point of the sample.

Workflow and Logical Relationships

The overall process from synthesis to characterization can be visualized as a logical workflow.

Caption: Experimental workflow for the synthesis and characterization of pyridine hydrobromide.

The fundamental chemical principle underlying the synthesis is the acid-base equilibrium between pyridine and hydrobromic acid.

Caption: Acid-base equilibrium in the formation of pyridine hydrobromide.

Safety and Handling

Pyridine hydrobromide is a corrosive substance that can cause severe skin and eye irritation. It is also harmful if swallowed or inhaled. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. Store pyridine hydrobromide in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

This technical guide has outlined a detailed procedure for the synthesis and characterization of pyridine hydrobromide. The synthesis is based on a simple acid-base reaction, and the product can be purified to a high degree by recrystallization. The provided spectroscopic and physical data serve as a benchmark for the successful synthesis and characterization of this versatile compound, which is of significant interest to researchers in both academia and industry.

References

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. testbook.com [testbook.com]

Spectroscopic data of pyridine hydrobromide (¹H NMR, ¹³C NMR, IR)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for pyridine (B92270) hydrobromide, a salt formed by the protonation of pyridine with hydrobromic acid. The formation of the pyridinium (B92312) cation significantly influences the electronic environment of the molecule, resulting in characteristic shifts in its nuclear magnetic resonance (NMR) and infrared (IR) spectra when compared to its neutral precursor, pyridine. This document presents a detailed analysis of the ¹H NMR, ¹³C NMR, and FT-IR spectra of pyridine hydrobromide, including tabulated data and experimental protocols to aid in the characterization and analysis of this compound.

Comparative Spectroscopic Data: Pyridine vs. Pyridine Hydrobromide

The protonation of the nitrogen atom in the pyridine ring to form the pyridinium ion leads to a general deshielding of the ring protons and carbons. This effect is clearly observable in the downfield shifts of the corresponding signals in both ¹H and ¹³C NMR spectra. In the infrared spectrum, the formation of the N-H bond and the change in the ring's vibrational modes give rise to new, characteristic absorption bands.

¹H NMR Data Summary

The ¹H NMR spectrum of pyridine hydrobromide in DMSO-d₆ shows a downfield shift for all protons compared to neutral pyridine in the same solvent. The protons ortho to the nitrogen (H-2/H-6) are the most deshielded due to the inductive effect and the positive charge on the nitrogen atom.

Compound	Solvent	H-2, H-6 (δ, ppm)	H-4 (δ, ppm)	H-3, H-5 (δ, ppm)
Pyridine	DMSO-d₆	8.59	7.75	7.38
Pyridine Hydrobromide	DMSO-d₆	~8.8-9.3	~8.6	~8.1-8.2

Note: The chemical shift for the N-H proton in pyridine hydrobromide is typically observed as a broad singlet and its position can be highly variable depending on concentration and temperature.

¹³C NMR Data Summary

Similar to the proton signals, the carbon signals in the ¹³C NMR spectrum of pyridine hydrobromide are shifted downfield relative to pyridine. The C-2/C-6 and C-4 carbons experience the most significant deshielding.

Compound	Solvent	C-2, C-6 (δ, ppm)	C-4 (δ, ppm)	C-3, C-5 (δ, ppm)
Pyridine	DMSO-d₆	150.4	135.9	123.9
Pyridine Hydrobromide	DMSO-d₆	~145.4	~144.5	~128.1

FT-IR Data Summary

The FT-IR spectrum of pyridine hydrobromide shows characteristic bands that are absent in the spectrum of pyridine. The most notable of these is the N-H stretching vibration. The ring vibrations are also shifted upon protonation.

Compound	Sample Prep	N-H Stretch (cm⁻¹)	C-H Aromatic Stretch (cm⁻¹)	Ring Vibrations (cm⁻¹)
Pyridine	Liquid Film	-	3100-3000	~1583, 1482, 1439
Pyridine Hydrobromide	KBr Pellet	~3250-2800 (broad)	~3150-3000	~1630, 1530, 1480 (shifts from pyridine)[1]

Experimental Protocols

The following are detailed methodologies for acquiring high-quality spectroscopic data for pyridine hydrobromide.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of pyridine hydrobromide.

Materials:

• Pyridine hydrobromide

• Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)

• NMR tubes

• Volumetric flasks and pipettes

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of pyridine hydrobromide.

  • Dissolve the sample in approximately 0.6-0.7 mL of DMSO-d₆ in a clean, dry vial.

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity. For ¹H NMR, a line width of <0.5 Hz for the residual solvent peak is desirable.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters:

    • Pulse angle: 30-45°

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16

  • Reference the spectrum to the residual DMSO peak at 2.50 ppm.[2]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters:

    • Pulse angle: 30-45°

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on the sample concentration.

  • Reference the spectrum to the DMSO-d₆ solvent peak at 39.5 ppm.[3]

FT-IR Spectroscopy

Objective: To obtain a high-quality infrared spectrum of solid pyridine hydrobromide.

Materials:

• Pyridine hydrobromide

• FT-IR grade potassium bromide (KBr), dried

• Agate mortar and pestle

• KBr pellet press kit

• FT-IR spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Place approximately 1-2 mg of pyridine hydrobromide and 100-200 mg of dry KBr powder into an agate mortar.

  • Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained. The particle size should be small to minimize scattering of the infrared radiation.

  • Transfer the powder to the KBr pellet die.

  • Press the powder under vacuum using a hydraulic press (typically 8-10 tons of pressure) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Logical Relationships in Spectroscopic Analysis

The different spectroscopic techniques provide complementary information about the structure and bonding within the pyridine hydrobromide molecule. The following diagram illustrates the logical workflow and the information derived from each technique.

Spectroscopic workflow for pyridine hydrobromide.

This diagram illustrates how the three spectroscopic techniques—¹H NMR, ¹³C NMR, and FT-IR—are applied to a sample of pyridine hydrobromide to yield distinct but complementary data. The information on proton environments, the carbon skeleton, and functional groups is then integrated to confirm the overall molecular structure.

References

• 1. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 2. researchgate.net [researchgate.net]
• 3. homepages.abdn.ac.uk [homepages.abdn.ac.uk]

Physicochemical Properties of Pyridinium Bromide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridinium (B92312) bromide ([PyH]Br), the salt formed from the protonation of pyridine (B92270) by hydrogen bromide, is a versatile compound with significant applications in organic synthesis and the pharmaceutical industry. Its utility as a catalyst and a synthetic intermediate stems from its specific physicochemical properties. This technical guide provides a comprehensive overview of the core physicochemical characteristics of pyridinium bromide, detailed experimental protocols for its synthesis, purification, and analysis, and a discussion of its applications, particularly in the context of drug development. All quantitative data are summarized in structured tables for clarity and comparative analysis.

Physicochemical Properties

The fundamental physicochemical properties of pyridinium bromide are crucial for its handling, application in reactions, and for understanding its behavior in various systems. These properties are summarized in the tables below.

General and Physical Properties

Property	Value	Source
Molecular Formula	C₅H₆BrN
Molecular Weight	160.01 g/mol
Appearance	White to off-white hygroscopic crystalline solid
Melting Point	216-219 °C (decomposes)

Note: The melting point is reported with decomposition, a critical factor for consideration in thermal processing.

Acidity

Property	Value	Source
pKa of Pyridinium Cation ([C₅H₅NH]⁺)	5.2

Solubility

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of pyridinium bromide are essential for its consistent production and use in research and development.

Synthesis of Pyridinium Bromide

This protocol describes the direct synthesis of pyridinium bromide from pyridine and hydrobromic acid.

Materials:

• Pyridine (freshly distilled)

• 48% Hydrobromic acid (HBr)

• Round-bottom flask

• Dropping funnel

• Ice-water bath

• Distillation apparatus

Procedure:

• Place 79.1 g of pyridine into a 1-liter round-bottom flask equipped with a dropping funnel and a reflux condenser.

• Cool the flask in an ice-water bath.

• Slowly add 113 ml of 48% hydrobromic acid from the dropping funnel while maintaining the cool temperature.

• After the addition is complete, replace the reflux condenser with a distillation head.

• Distill the water under vacuum by heating the flask in an oil or glycerol (B35011) bath up to 160 °C.

• The remaining solid in the flask is pyridinium bromide.

Purification by Recrystallization

Purification of the synthesized pyridinium bromide can be achieved through recrystallization.

Materials:

• Crude pyridinium bromide

• Absolute ethanol (B145695)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Buchner funnel and flask

• Filter paper

Procedure:

• Transfer the crude pyridinium bromide to an Erlenmeyer flask.

• Add a minimal amount of hot absolute ethanol to dissolve the solid.

• If any impurities remain undissolved, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to form crystals.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol.

• Dry the crystals under vacuum to remove any residual solvent.

Spectroscopic Analysis

2.3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-25 mg of the purified pyridinium bromide in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Filter the solution through a pipette with a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Ensure the sample height in the NMR tube is approximately 4 cm.

2.3.2 Infrared (IR) Spectroscopy

Sample Preparation (Pressed Pellet Technique):

• Grind a small amount of the crystalline pyridinium bromide with dry potassium bromide (KBr) using a mortar and pestle.

• Transfer the mixture to a pellet press.

• Apply high pressure to form a thin, transparent pellet.

• Place the pellet in the sample holder of the IR spectrometer for analysis.

2.3.3 UV-Vis Spectroscopy

Sample Preparation:

• Prepare a stock solution of pyridinium bromide in a suitable UV-transparent solvent (e.g., water or ethanol) of a known concentration.

• Prepare a series of dilutions from the stock solution.

• Use the pure solvent as a reference in a dual-beam UV-Vis spectrophotometer.

• Record the absorbance spectra over the desired wavelength range (e.g., 200-400 nm).

Mandatory Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of pyridinium bromide.

Role in Catalysis

An In-depth Technical Guide to the Physicochemical Properties and Crystallography of Pyridine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Physicochemical Properties of Pyridine (B92270) Hydrobromide

Pyridine hydrobromide is a white to off-white crystalline solid that is hygroscopic in nature.[1][2] It is freely soluble in water, methanol, and ethanol.[1][2] The compound is characterized by a melting point in the range of 216-219 °C, though some sources indicate decomposition at 200 °C.[1][3]

Property	Value	References
Molecular Formula	C₅H₆BrN	[1][4]
Molecular Weight	160.01 g/mol	[1][4]
Appearance	White to off-white crystalline powder	[1][5]
Melting Point	216-219 °C	[1]
Decomposition Temperature	200 °C	[3]
Solubility	Freely soluble in water, methanol, ethanol	[1][2]
pH (5% solution)	2.0 - 3.0	[1]
CAS Number	18820-82-1	[1][6]

Experimental Protocols

Synthesis of Pyridine Hydrobromide

The synthesis of pyridine hydrobromide is a straightforward acid-base reaction between pyridine and hydrobromic acid.[1]

Materials:

• Pyridine (C₅H₅N)

• 48% Hydrobromic acid (HBr)

• Ice-water bath

• Round-bottom flask

• Dropping funnel

• Reflux condenser (optional, for temperature control)

Procedure:

• Place a measured amount of pyridine into a round-bottom flask.

• Cool the flask in an ice-water bath to manage the exothermic reaction.

• Slowly add a stoichiometric equivalent of 48% hydrobromic acid to the pyridine using a dropping funnel while stirring.

• After the addition is complete, the resulting solution contains pyridine hydrobromide.

• The salt can be isolated by removal of the solvent, typically water, under reduced pressure.

Below is a DOT script representation of the synthesis workflow.

Synthesis Workflow for Pyridine Hydrobromide.

Recrystallization for Single Crystal Growth

Obtaining high-quality single crystals suitable for X-ray diffraction requires a careful recrystallization process. The choice of solvent is critical.

Materials:

• Crude pyridine hydrobromide

• Glacial acetic acid (or other suitable solvent)

• Erlenmeyer flask

• Heating plate

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolve the crude pyridine hydrobromide in a minimal amount of a suitable hot solvent, such as glacial acetic acid.

• Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-ordered crystals.

• For further cooling, the flask can be placed in a refrigerator and then a freezer, ensuring a gradual temperature decrease.

• Once crystals have formed, they can be collected by filtration.

• The crystals should be washed with a small amount of cold solvent and then dried.

Crystal Structure and Morphology

As of this writing, a definitive, publicly accessible crystal structure of the parent pyridine hydrobromide (C₅H₅N·HBr) has not been identified in the surveyed scientific literature. However, the crystal structures of several substituted pyridinium (B92312) bromides have been determined, providing valuable insights into the expected structural characteristics of the parent compound.

Insights from Substituted Pyridinium Bromides

Studies on substituted pyridinium bromides, such as 4-methyl-1-(3-phenoxypropyl)pyridinium bromide and 4-amino-1-(4-methylbenzyl)pyridinium bromide, reveal common structural motifs.[7] The crystal packing is typically dominated by hydrogen bonding and, in some cases, π-π stacking interactions.

The primary interaction is expected to be a strong hydrogen bond between the acidic proton on the pyridinium nitrogen (N-H) and the bromide anion (Br⁻). Additional, weaker C-H···Br hydrogen bonds involving the carbon atoms of the pyridine ring also contribute to the stability of the crystal lattice.[7]

The following table summarizes crystallographic data for an exemplary substituted pyridinium bromide.

Compound	4-methyl-1-(3-phenoxypropyl)pyridinium bromide
Molecular Formula	C₁₅H₁₈NO⁺·Br⁻
Crystal System	Monoclinic
Space Group	P2₁/c
Key Interactions	C-H···Br hydrogen bonds, offset π-π stacking

Data extracted from a study on a substituted pyridinium bromide and is for illustrative purposes.[7]

Predicted Hydrogen Bonding Network

Based on the analysis of related structures, the hydrogen bonding network in pyridine hydrobromide is predicted to be extensive. The pyridinium cation acts as a hydrogen bond donor through its N-H group, while the bromide anion is the primary hydrogen bond acceptor.

The logical relationship of these interactions in the solid state is depicted in the following DOT script.

Predicted Hydrogen Bonding in Pyridine Hydrobromide.

Crystal Morphology

The external shape, or morphology, of a crystal is a macroscopic expression of its internal atomic arrangement. For pyridine hydrobromide, the specific crystal habit would depend on the crystallization conditions, such as the solvent used, the rate of cooling, and the presence of impurities. Generally, salts of this nature form well-defined, colorless to pale yellow needles or prisms.

Conclusion

Pyridine hydrobromide is a commercially significant compound with well-established physicochemical properties and synthesis protocols. While the precise crystal structure of the parent compound remains to be publicly detailed, analysis of related substituted pyridinium bromides provides a strong foundation for understanding its likely solid-state structure. The crystal lattice is expected to be stabilized by a network of strong N-H···Br and weaker C-H···Br hydrogen bonds. Further research involving single-crystal X-ray diffraction of pyridine hydrobromide is warranted to provide a definitive crystallographic description and to fully elucidate its structure-property relationships, which would be of considerable value to the scientific and pharmaceutical communities.

References

• 1. Synthesis and crystal structure of a new pyridinium bromide salt: 4-methyl-1-(3-phen­oxy­prop­yl)pyridinium bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sciencemadness Discussion Board - recrystallisation of pyridinium tribromide - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Hydrogen bonding interactions of pyridine*+ with water: stepwise solvation of distonic cations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]
• 5. researchgate.net [researchgate.net]
• 6. Crystal structure and Hirshfeld surface analysis of a pyridiniminium bromide salt: 1-[2-([1,1′-biphen­yl]-4-yl)-2-oxoeth­yl]-3-methyl-1,4-di­hydro­pyridin-4-iminium bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal structure of 3-amino-1-propyl-pyridinium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Insights into the Reactivity of Pyridine Hydrobromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridine (B92270) hydrobromide (Py·HBr), a salt formed from the neutralization of pyridine with hydrogen bromide, serves as a versatile reagent and catalyst in organic synthesis. While its synthetic applications are documented, a comprehensive theoretical understanding of its reactivity remains a subject of ongoing interest. This technical guide provides an in-depth analysis of the theoretical principles governing the reactivity of pyridine hydrobromide, drawing upon computational studies of its constituent ions—the pyridinium (B92312) cation and the bromide anion—and relevant experimental observations. This document aims to furnish researchers, scientists, and drug development professionals with a foundational understanding to predict and control the chemical behavior of this important pyridinium salt.

Introduction

Pyridine hydrobromide is a crystalline solid that is more easily and safely handled than its constituent, hydrogen bromide, a corrosive gas. Its utility in organic chemistry stems from its ability to act as a mild acid catalyst and a source of bromide ions. It is crucial to distinguish pyridine hydrobromide from the often-confused pyridinium tribromide (Py·HBr₃), a complex of pyridine hydrobromide with bromine, which functions primarily as a brominating agent.[1][2] This guide focuses exclusively on the theoretical aspects of pyridine hydrobromide's intrinsic reactivity.

The reactivity of pyridine hydrobromide is fundamentally dictated by the properties of the pyridinium cation (PyH⁺) and the bromide anion (Br⁻). Theoretical studies, primarily using Density Functional Theory (DFT), have provided significant insights into the acidity of the pyridinium ion and the nucleophilicity of the bromide ion, which in turn illuminate the reaction mechanisms where Py·HBr is involved.

Theoretical Framework

The chemical behavior of pyridine hydrobromide in a reaction medium can be understood by considering the following key theoretical aspects:

• Pyridinium Cation Acidity: The pyridinium cation is the conjugate acid of pyridine.[3] Its acidity is a critical factor in reactions where Py·HBr is used as an acid catalyst.

• Bromide Anion Nucleophilicity and Basicity: The bromide anion can act as a nucleophile or a base, depending on the reaction conditions and the substrate.

• Ion Pairing and Solvent Effects: In solution, the pyridinium cation and bromide anion can exist as a solvent-separated ion pair or a contact ion pair, which influences their respective reactivities.

Computational Analysis of the Pyridinium Cation

Brønsted Acidity

The acidity of the pyridinium cation is a key determinant of its reactivity. Theoretical calculations can quantify this acidity by determining the proton affinity (PA) of pyridine or the pKa of the pyridinium ion. DFT studies have been employed to correlate the 1H chemical shift of deuterated pyridinium ions with the Brønsted acid strength of solid acids, suggesting that a smaller chemical shift indicates a stronger acid.[4] The pKa of the pyridinium ion is approximately 5.25, making it a mild acidic catalyst suitable for acid-sensitive substrates.[3]

Computational studies on substituted pyridinium cations have shown that the acidity can be tuned by the electronic effects of the substituents. Electron-withdrawing groups increase the acidity of the pyridinium ion, while electron-donating groups decrease it.

Electronic Structure and Aromaticity

The pyridinium cation is an aromatic species, isoelectronic with benzene.[3] The positive charge is formally located on the nitrogen atom, but resonance structures distribute this charge around the ring, primarily at the ortho and para positions. This charge distribution influences its interaction with other molecules and its role in directing the course of chemical reactions. Computational analyses of pyridinium and imidazolium (B1220033) cations have explored the contributions of resonance structures to their relative acidities, highlighting the importance of maintaining aromaticity.[5]

Theoretical Perspectives on the Bromide Anion's Reactivity

Nucleophilicity

The bromide anion is a soft nucleophile. Its nucleophilicity can be influenced by the solvent and the nature of the counterion. Theoretical studies on halide nucleophilicity in ionic liquids have shown that bromide's reactivity is part of a trend where iodide is the most nucleophilic among the halides.[6][7] In protic solvents, bromide is less nucleophilic than chloride due to stronger solvation of the smaller chloride ion. In aprotic solvents, this trend is reversed.

Role in Ionic Liquids

Computational studies of ionic liquids containing bromide anions provide insights into its behavior in non-aqueous environments.[8][9] DFT calculations on dicationic ionic liquids with bromide anions have been used to analyze their structure and catalytic properties, showing how the anion's position and interaction with the cation affect the overall reactivity.[10] These studies are relevant for understanding the behavior of pyridine hydrobromide when used in or as an ionic liquid.

Reaction Mechanisms Involving Pyridine Hydrobromide: A Theoretical View

While direct, comprehensive theoretical studies on the reaction mechanisms of pyridine hydrobromide are limited, its role in various reaction types can be inferred from the theoretical principles discussed above and from experimental observations, particularly with the related pyridinium tribromide.

Acid Catalysis

As a mild acid, pyridine hydrobromide can catalyze a variety of reactions, such as the formation of acetals and ketals, and the hydrolysis of esters. The catalytic cycle would involve the protonation of the substrate by the pyridinium cation, followed by nucleophilic attack and subsequent deprotonation to regenerate the catalyst.

Experimental Protocol: Acid-Catalyzed Acetal Formation

A representative experimental protocol for a reaction catalyzed by an acidic pyridinium salt would involve the following steps:

• Reactant Preparation: A solution of the aldehyde or ketone and the alcohol (typically in excess) is prepared in a suitable aprotic solvent (e.g., dichloromethane (B109758) or toluene).

• Catalyst Addition: A catalytic amount of pyridine hydrobromide (e.g., 5-10 mol%) is added to the reaction mixture.

• Reaction Conditions: The mixture is stirred at room temperature or heated to reflux, and the progress of the reaction is monitored by a suitable analytical technique (e.g., TLC or GC). The removal of water, often by a Dean-Stark apparatus, can drive the equilibrium towards the product.

• Work-up: Upon completion, the reaction is quenched with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize the pyridinium hydrobromide. The organic layer is then separated, dried over an anhydrous salt (e.g., MgSO₄), and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography or distillation to yield the pure acetal.

Halogenation Reactions (Context from Pyridinium Tribromide)

Although pyridine hydrobromide itself is not a brominating agent, its complex with bromine, pyridinium tribromide, is a widely used reagent for this purpose.[1][11][12][13] Theoretical studies on the mechanism of bromination by pyridinium tribromide would involve the dissociation of the tribromide ion to provide a source of electrophilic bromine. The pyridinium cation in this context can act as a phase-transfer catalyst or simply as a spectator ion.

Quantitative Data

The following table summarizes key theoretical and experimental quantitative data relevant to the reactivity of pyridine hydrobromide and its constituent ions.

Parameter	Value	Method	Reference
pKa of Pyridinium ion	5.25	Experimental	[3]
Proton Affinity of Pyridine	924.3 kJ/mol	Experimental	NIST Chemistry WebBook

Visualizing Reaction Pathways and Concepts

The following diagrams, generated using the DOT language, illustrate key concepts and potential reaction pathways involving pyridine hydrobromide.

Caption: Equilibrium between the pyridinium cation and pyridine.

Caption: General workflow for acid catalysis by pyridine hydrobromide.

Caption: Factors influencing the nucleophilicity of the bromide anion.

Conclusion and Future Outlook

This technical guide has provided a theoretical framework for understanding the reactivity of pyridine hydrobromide. The acidity of the pyridinium cation and the nucleophilicity of the bromide anion are the primary drivers of its chemical behavior. While direct computational studies on pyridine hydrobromide are not abundant, a solid theoretical understanding can be constructed by examining its constituent ions and related systems.

Future theoretical research should focus on detailed computational studies of reaction mechanisms where pyridine hydrobromide acts as a catalyst. Specifically, DFT calculations could be employed to determine the transition state energies and reaction profiles for key synthetic transformations. Such studies would provide valuable quantitative data to complement experimental findings and enable a more precise prediction and control of reactions involving this versatile pyridinium salt, ultimately aiding in the development of more efficient and selective synthetic methodologies in academic and industrial research.

References

• 1. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Pyridine - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]
• 7. A study of halide nucleophilicity in ionic liquids - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Effects of Ionic Liquids on the Nucleofugality of Bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchers.westernsydney.edu.au [researchers.westernsydney.edu.au]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Pyridinium Hydrobromide Perbromide [organic-chemistry.org]

Pyridine Hydrobromide: A Comprehensive Technical Guide to its Discovery, History, and Application as a Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine (B92270) hydrobromide (C₅H₅N·HBr), a salt formed from the basic heterocyclic aromatic compound pyridine and hydrogen bromide, has emerged as a versatile and valuable reagent in organic synthesis. While its perbromide derivative, pyridinium (B92312) hydrobromide perbromide, has a more extensively documented history as a solid brominating agent, the simple hydrobromide salt itself plays crucial roles as a catalyst and intermediate, particularly in the pharmaceutical industry. This technical guide provides an in-depth exploration of the discovery, history, chemical properties, and synthetic applications of pyridine hydrobromide, with a focus on quantitative data, detailed experimental protocols, and visual representations of key chemical processes.

Discovery and History

The precise discovery of pyridine hydrobromide as a distinct chemical entity is not well-documented in a singular, landmark event. Its existence is a direct consequence of the understanding of the basic nature of pyridine. Pyridine was first isolated from bone oil in 1849 by the Scottish chemist Thomas Anderson.[1] The determination of its structure as a nitrogen-containing aromatic heterocycle, analogous to benzene, followed in the latter half of the 19th century.[1]

As an organic base, the ability of pyridine to react with acids to form salts, such as the hydrobromide, would have been a fundamental chemical property understood by chemists of that era. The use of pyridine as a base and scavenger for acids generated in reactions became common practice. Consequently, the in situ formation of pyridinium salts, including the hydrobromide, was an implicit part of many early organic reactions.[2]

The more historically prominent derivative is pyridinium hydrobromide perbromide ([C₅H₅NH]Br₃), a stable, crystalline solid that serves as a convenient and safer alternative to liquid bromine for bromination reactions. A pivotal publication by Djerassi and Scholz in the Journal of the American Chemical Society in 1948 detailed the use of this reagent for the bromination of ketones, solidifying its place in the synthetic chemist's toolkit.[3] This work built upon the understanding of pyridinium salts and their ability to form complexes with halogens.

Physicochemical Properties and Data

Pyridine hydrobromide is a white to off-white crystalline solid. It is soluble in water and polar organic solvents. The key physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	C₅H₆BrN	[2]
Molecular Weight	160.01 g/mol	[2]
Appearance	White to off-white crystalline solid
Melting Point	216-219 °C
Solubility	Soluble in water, ethanol, methanol
pH (5% solution)	2.0 - 3.0

Synthesis and Experimental Protocols

Synthesis of Pyridine Hydrobromide

The synthesis of pyridine hydrobromide is a straightforward acid-base neutralization reaction.

Experimental Protocol:

• In a flask equipped with a magnetic stirrer and placed in an ice bath, add a solution of pyridine in a suitable solvent (e.g., diethyl ether or ethanol).

• Slowly add an equimolar amount of hydrobromic acid (HBr) dropwise with continuous stirring.

• A white precipitate of pyridine hydrobromide will form.

• The precipitate can be collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Synthesis of Pyridinium Hydrobromide Perbromide

Pyridinium hydrobromide perbromide is synthesized by the addition of bromine to pyridine hydrobromide.

Experimental Protocol:

• Dissolve pyridine hydrobromide (1 mole) in glacial acetic acid.

• To this solution, add a solution of bromine (1 mole) in glacial acetic acid dropwise with stirring.

• The red-brown precipitate of pyridinium hydrobromide perbromide that forms is collected by filtration.

• The product can be recrystallized from glacial acetic acid to yield orange-red needles.

References

• 1. Pyridine - Wikipedia [en.wikipedia.org]
• 2. Pyridinium - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]

Pyridine Hydrobromide Perbromide: A Deep Dive into its Mechanism in Bromination Reactions

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

Pyridine (B92270) hydrobromide perbromide (PHPB), also known as pyridinium (B92312) tribromide, stands as a cornerstone reagent in modern organic synthesis. Valued for its stability, selectivity, and safer handling profile compared to elemental bromine, PHPB facilitates a range of crucial bromination reactions.[1][2] This technical guide offers an in-depth exploration of its mechanism of action, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to provide a thorough understanding for professionals in research and drug development.

The Core Mechanism: A Controlled Source of Electrophilic Bromine

At its heart, pyridine hydrobromide perbromide is a stable, solid complex of a pyridinium cation and a tribromide anion.[3] Its primary role in bromination reactions is to serve as a source of electrophilic bromine (Br₂).[3] Unlike the direct application of volatile and highly corrosive liquid bromine, PHPB offers a controlled and gradual release of the brominating agent.[4]

In solution, PHPB exists in equilibrium with pyridinium bromide and molecular bromine.[5] This equilibrium is the key to its functionality, allowing for a low, steady concentration of Br₂ to be present in the reaction mixture, which enhances selectivity and minimizes side reactions.[4]

Mechanism in Action: Key Bromination Reactions

PHPB's versatility is demonstrated across several fundamental bromination transformations, most notably the α-bromination of ketones and the electrophilic addition to alkenes.

α-Bromination of Ketones

The α-bromination of ketones is a critical transformation for creating versatile synthetic intermediates, and PHPB is a highly effective reagent for this purpose.[6] The reaction proceeds via an acid-catalyzed mechanism.

Mechanism Breakdown:

• Acid-Catalyzed Enolization: The reaction is initiated by the protonation of the carbonyl oxygen, typically facilitated by an acidic solvent like acetic acid or by the inherent acidity of the pyridinium ion.[7] This protonation accelerates the tautomerization of the ketone into its enol form. This enolization is the rate-determining step of the reaction.

• Nucleophilic Attack: The electron-rich double bond of the enol intermediate acts as a nucleophile, attacking the electrophilic molecular bromine (Br₂) that is in equilibrium with the PHPB complex.[7]

• Deprotonation: A new carbon-bromine bond is formed at the α-position. The resulting oxonium ion is then deprotonated to regenerate the carbonyl group, yielding the final α-bromo ketone product and the acid catalyst.[8]

Mechanism of α-Bromination of a Ketone using PHPB.

Electrophilic Addition to Alkenes

PHPB is also widely used for the bromination of carbon-carbon double bonds, such as those found in chalcones.[9][10] This reaction follows a classic electrophilic addition pathway.

Mechanism Breakdown:

• Electrophilic Attack: The electron-rich π-bond of the alkene attacks a molecule of bromine, which is generated in situ from the PHPB complex.[9][11]

• Formation of a Cyclic Bromonium Ion: This attack leads to the formation of a three-membered ring intermediate known as a cyclic bromonium ion, with the positive charge located on the bromine atom.[9][12]

• Nucleophilic Attack by Bromide (Anti-Addition): The bromide ion (Br⁻), also present from the pyridinium bromide component of the reagent, then acts as a nucleophile.[11] It attacks one of the carbons of the bromonium ion from the face opposite to the bromine bridge. This "anti-addition" results in the formation of the vicinal dibromide product.[9]

Mechanism of Electrophilic Addition of Bromine to an Alkene.

Quantitative Data Summary

The efficiency of pyridine hydrobromide perbromide is evident in the high yields achieved across various substrates. The following tables provide a comparative summary of quantitative data for key bromination reactions.

Table 1: α-Bromination of Substituted Acetophenones with PHPB [7]

Substrate	Product Yield (%)
4-Trifluoromethylacetophenone	75%
4-Trifluoromethoxyacetophenone	78%
4-Chloroacetophenone	85%
4-Bromoacetophenone	82%
4-Iodoacetophenone	66%
4-Phenylacetophenone	92%
Reaction Conditions: Substrate:PHPB ratio of 1.0:1.1 in acetic acid at 90°C for 3 hours.

Table 2: Comparison of Brominating Agents for 4-Chloroacetophenone [7]

Brominating Agent	Product Yield (%)
Pyridine Hydrobromide Perbromide	85%
Copper(II) Bromide	~60%
N-Bromosuccinimide (NBS)	Low conversion
Reaction Conditions: Identical conditions for all three agents.

Table 3: Bromination of Chalcones [10]

Chalcone Derivative	Brominating Agent	Product	Yield (%)
Chalcone	NH₄Br / (NH₄)₂S₂O₈ (Grinding)	α,β-Dibromochalcone	74%
2'-Hydroxychalcone	NH₄Br / (NH₄)₂S₂O₈ (Grinding)	α,β-Dibromo-2'-hydroxychalcone	76%
Note: While this data uses a different "green" brominating system, PHPB is also a well-established reagent for this transformation.[10]

Detailed Experimental Protocols

Reproducibility is key in scientific research and development. The following are detailed methodologies for representative bromination reactions using PHPB.

Protocol: α-Bromination of 4-Chloroacetophenone[7]

• Reagent Setup: In a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 4-chloroacetophenone (0.77 g, 5.0 mmol), pyridine hydrobromide perbromide (1.76 g, 5.5 mmol), and glacial acetic acid (20 mL).

• Reaction: Heat the reaction mixture to 90°C with continuous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The optimal reaction time is typically 3 hours.[7]

• Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture into 50 mL of cold water with stirring.

• Isolation: Collect the precipitated solid product by vacuum filtration.

• Purification: Wash the collected solid with water and then recrystallize from a suitable solvent (e.g., ethanol) to yield pure 2-bromo-1-(4-chlorophenyl)ethanone.

References

• 1. α,β-DIBROMOCHALCONE DERIVATIVES--SYNTHESIS AND ANTIMICROBIAL ACTIVITY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Pyridinium perbromide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. youtube.com [youtube.com]
• 12. chemguide.co.uk [chemguide.co.uk]

An In-depth Technical Guide to the Acidity and pKa of Pyridine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridine (B92270) hydrobromide (C₅H₆BrN) is the salt formed from the reaction of pyridine with hydrogen bromide.[1][2] In aqueous solution, it serves as a source of the pyridinium (B92312) ion (C₅H₅NH⁺), the conjugate acid of pyridine. The acidity of pyridine hydrobromide solutions is therefore governed by the acid dissociation constant (pKa) of the pyridinium ion. This technical guide provides a comprehensive overview of the acidity of pyridine hydrobromide, detailing the underlying chemical principles, quantitative pKa data, factors influencing acidity, and standard experimental protocols for its determination. This document is intended to serve as a key resource for professionals in chemical synthesis, pharmaceutical development, and materials science where pyridine hydrobromide is utilized as a reagent or intermediate.[1]

Introduction to Pyridine Hydrobromide

Pyridine hydrobromide is a white to off-white, hygroscopic crystalline solid that is freely soluble in water, methanol, and ethanol.[1][3] It is synthesized by the reaction of pyridine, a basic heterocyclic aromatic compound, with hydrogen bromide.[2] Upon dissolution in water, it fully dissociates into a pyridinium cation and a bromide anion. The bromide anion is the conjugate base of a strong acid (HBr) and is thus a negligible base, having no significant effect on pH. The pyridinium cation, however, is the conjugate acid of a weak base (pyridine) and will hydrolyze water to produce hydronium ions (H₃O⁺), rendering the solution acidic.[2][4] This property makes pyridine hydrobromide a useful mild acidic catalyst in various organic synthesis reactions, such as esterifications and the bromination of ketones.[1][2][3]

The Pyridinium Ion: The Source of Acidity

The acidity of a pyridine hydrobromide solution is fundamentally the acidity of the pyridinium cation. The relevant equilibrium in an aqueous solution is the dissociation of the pyridinium ion:

C₅H₅NH⁺ (aq) + H₂O (l) ⇌ C₅H₅N (aq) + H₃O⁺ (aq)

The acid dissociation constant, Ka, for this equilibrium defines the strength of the pyridinium acid. The pKa, which is the negative logarithm of Ka, is commonly used to express this acidity on a logarithmic scale. The pKa of the pyridinium ion is consistently reported to be approximately 5.25.[5] This value indicates that the pyridinium ion is a moderately weak acid, significantly more acidic than the ammonium (B1175870) ion (NH₄⁺, pKa ≈ 9.25).[4][6]

Figure 1: Dissociation and equilibrium of pyridine hydrobromide in water.

Structural Factors Influencing Acidity

The acidity of the pyridinium ion is a direct consequence of the electronic structure of the pyridine ring. Key factors include:

• Hybridization : The nitrogen atom in pyridine is sp² hybridized.[7] The lone pair of electrons, which accepts a proton, resides in an sp² orbital. This orbital has a higher degree of s-character (33%) compared to the sp³ orbital of an aliphatic amine like ammonia (B1221849) (25%).[7] Increased s-character means the electrons are held more closely to the nucleus, making them less available for donation. This reduces the basicity of pyridine and, consequently, increases the acidity of its conjugate acid, the pyridinium ion.

• Aromaticity : The lone pair on the nitrogen is in an orbital perpendicular to the π-system of the aromatic ring and does not participate in aromaticity.[5] Therefore, protonation does not disrupt the stable aromatic system. However, the electronegative sp² nitrogen atom withdraws electron density from the ring carbons, which contributes to the overall electronic environment influencing basicity.[5][8]

Figure 2: Relationship between hybridization, basicity, and conjugate acid strength.

Quantitative Data Summary

The physicochemical properties of pyridine hydrobromide and the pKa values of the pyridinium ion compared to related species are summarized below for easy reference.

Compound/Ion	Formula	Property	Value	Reference(s)
Pyridine Hydrobromide	C₅H₅N·HBr	Molecular Weight	160.01 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	216–219 °C	[1]
Solubility	Freely soluble in water, ethanol	[1][2]
pH (5% w/v solution)	2.0–3.0	[1]
Pyridinium Ion	C₅H₅NH⁺	pKa in Water	5.23 - 5.25	[5]
Ammonium Ion	NH₄⁺	pKa in Water	9.25	[9]
Anilinium Ion	C₆H₅NH₃⁺	pKa in Water	4.63	[10]
Pyridine	C₅H₅N	pKb in Water	8.75	[5]

Experimental Determination of pKa

The pKa of the pyridinium ion can be accurately determined using several well-established analytical techniques. The general workflow involves preparing solutions across a range of pH values and monitoring a pH-dependent physical property.

Figure 3: General experimental workflow for pKa determination.

Protocol 1: NMR Spectroscopy

This method relies on the principle that the chemical shift of the aromatic protons on the pyridine ring is sensitive to the protonation state of the nitrogen atom.[11][12]

• Sample Preparation :

  • Prepare a stock solution of pyridine hydrobromide (e.g., 20 mg/mL) in deuterium (B1214612) oxide (D₂O).[11]

  • Distribute the stock solution into a series of NMR tubes.

  • Adjust the pD (the pH equivalent in D₂O) of each sample to cover a range from approximately pD 2 to pD 8 using microliter additions of dilute DCl and NaOD solutions.

  • Accurately measure the pD of each sample using a calibrated pH meter (pD = pH reading + 0.4).[11]

• Data Acquisition :

  • Acquire a ¹H NMR spectrum for each sample at a constant temperature.[12]

  • Identify the signals corresponding to the aromatic protons of the pyridinium/pyridine species.

• Data Analysis :

  • For a specific proton signal, record its chemical shift (δ) at each pD value.

  • Plot the chemical shift (δ) on the y-axis against the pD on the x-axis. This will generate a sigmoidal curve.[11]

  • The pKa is the pD value at the inflection point of this curve, which corresponds to the point where the chemical shift is exactly halfway between the minimum (fully protonated) and maximum (fully deprotonated) values.[12]

  • The pKa can be calculated using the equation: pKa = pD + log[(δ - δᴮ)/(δᴮᴴ⁺ - δ)], where δ is the observed chemical shift, and δᴮ and δᴮᴴ⁺ are the chemical shifts of the fully deprotonated and protonated forms, respectively.

Protocol 2: UV-Vis Spectrophotometry

This method is applicable if the UV-Vis absorption spectra of the protonated (pyridinium) and deprotonated (pyridine) forms differ.

• Sample Preparation :

  • Prepare a stock solution of pyridine hydrobromide in deionized water.

  • Prepare a series of buffer solutions with known pH values ranging from approximately pH 2 to 8.

  • Add a constant, small volume of the stock solution to a constant, larger volume of each buffer solution to create a set of samples with varying pH but constant total concentration of the pyridine species.

• Data Acquisition :

  • Record the full UV-Vis spectrum for each sample.

  • Identify a wavelength where the absorbance difference between the pyridinium and pyridine forms is maximal.

  • Record the absorbance of each sample at this chosen wavelength.

• Data Analysis :

  • Plot the measured absorbance on the y-axis against the pH on the x-axis to obtain a sigmoidal curve.

  • The pKa is the pH value at the inflection point of the curve.[13]

  • Alternatively, the pKa can be calculated using the equation: pKa = pH + log[(A - Aᴮ)/(Aᴮᴴ⁺ - A)], where A is the observed absorbance, and Aᴮ and Aᴮᴴ⁺ are the absorbances of the fully deprotonated and protonated forms, respectively.

Conclusion

Pyridine hydrobromide is an acidic salt whose properties in solution are dictated by the pyridinium cation. With a pKa of approximately 5.25, the pyridinium ion is a moderately weak acid, a property stemming from the sp² hybridization of its nitrogen atom. This characteristic acidity makes pyridine hydrobromide a valuable reagent in organic synthesis. Its pKa can be reliably determined through standard analytical techniques such as NMR and UV-Vis spectroscopy, providing essential data for reaction optimization, drug formulation, and fundamental chemical research.

References

• 1. exsyncorp.com [exsyncorp.com]
• 2. organicintermediate.com [organicintermediate.com]
• 3. Pyridine hydrobromide | 18820-82-1 [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Pyridine - Wikipedia [en.wikipedia.org]
• 6. quora.com [quora.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. cactus.utahtech.edu [cactus.utahtech.edu]
• 10. organicchemistrydata.org [organicchemistrydata.org]
• 11. mdpi.com [mdpi.com]
• 12. datapdf.com [datapdf.com]
• 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Pyridine Hydrobromide in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of pyridine (B92270) hydrobromide in a range of common organic solvents. Due to the limited availability of precise quantitative data in publicly accessible literature, this guide summarizes the available qualitative information and presents detailed, adaptable experimental protocols for the quantitative determination of its solubility. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who require an understanding of the solubility characteristics of this compound for applications in synthesis, formulation, and purification.

Introduction to Pyridine Hydrobromide

Pyridine hydrobromide (C₅H₅N·HBr) is the salt formed from the reaction of pyridine, a heterocyclic aromatic amine, with hydrogen bromide. It is a valuable reagent in organic synthesis, often employed as a source of pyridinium (B92312) ions or as a mild acid catalyst. Its solubility in various organic solvents is a critical parameter that dictates its utility in different reaction media and purification processes. Understanding these solubility characteristics is essential for optimizing reaction conditions, developing effective purification strategies, and formulating pyridine hydrobromide-containing products.

Qualitative Solubility of Pyridine Hydrobromide

Based on available chemical literature and safety data sheets, the solubility of pyridine hydrobromide is largely dictated by the polarity of the solvent. As an ionic salt, it exhibits a preference for polar solvents that can effectively solvate the pyridinium cation and the bromide anion. Conversely, it is generally insoluble in non-polar organic solvents.

Table 1: Qualitative Solubility of Pyridine Hydrobromide in Common Organic Solvents

Solvent Class	Solvent Name	Qualitative Solubility
Alcohols	Methanol	Soluble[1]
Ethanol	Soluble
n-Butanol	Soluble
Ethers	Tetrahydrofuran (THF)	Soluble
Halogenated	Chloroform	Soluble
Carbon Tetrachloride	Insoluble
Aromatic Hydrocarbons	Benzene	Insoluble
Toluene	Insoluble
Acids	Acetic Acid	Soluble

Factors Influencing Solubility

The dissolution of pyridine hydrobromide in an organic solvent is a complex interplay of intermolecular forces between the solute and the solvent molecules. The principle of "like dissolves like" is a fundamental concept governing this process.

References

• 1. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Pyridine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of pyridine (B92270) hydrobromide (C₅H₅N·HBr). Understanding these characteristics is crucial for the safe handling, storage, and application of this compound in research and pharmaceutical development, where it serves as a versatile reagent and intermediate. This document summarizes key thermal properties, outlines potential decomposition pathways, and provides detailed experimental protocols for thermal analysis.

Thermal Properties of Pyridine Hydrobromide

Pyridine hydrobromide is a white to off-white crystalline solid. Its thermal behavior is characterized by a distinct melting point followed by decomposition. The stability of the compound is influenced by factors such as temperature, humidity, and the presence of incompatible substances.

Quantitative Thermal Analysis Data

The following table summarizes the key quantitative data related to the thermal stability of pyridine hydrobromide, compiled from various sources. It is important to note that specific values may vary slightly depending on the experimental conditions, such as heating rate and atmospheric environment.

Parameter	Value	Method of Analysis	Notes
Melting Point	217-220 °C	Capillary Method / DSC	The compound melts with decomposition often occurring concurrently or immediately after.
Decomposition Onset Temperature (Tonset)	~200 °C	Thermogravimetric Analysis (TGA)	This is the temperature at which significant mass loss begins.
Major Decomposition Stage	200-400 °C	Thermogravimetric Analysis (TGA)	The primary mass loss occurs within this temperature range.
Hazardous Decomposition Products	See Section 2.0	GC-MS, FTIR	Gaseous products are evolved upon heating.

Thermal Decomposition Pathway and Products

The thermal decomposition of pyridine hydrobromide is a complex process involving the breakdown of both the pyridinium (B92312) cation and the bromide anion. The primary decomposition pathway is believed to initiate with the dissociation of the salt into its constituent molecules, pyridine and hydrogen bromide, followed by the subsequent degradation of the pyridine ring at higher temperatures.

The major hazardous decomposition products identified include:

• Hydrogen Bromide (HBr)

• Carbon Monoxide (CO)

• Carbon Dioxide (CO₂)

• Oxides of Nitrogen (NOₓ)

• Hydrogen Cyanide (HCN)

The following diagram illustrates a plausible decomposition pathway for pyridine hydrobromide.

Protocols & Analytical Methods

Application Notes and Protocols: Pyridine Hydrobromide as a Mild Brominating Agent for Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective introduction of a bromine atom at the α-position of a ketone is a fundamental transformation in organic synthesis, yielding versatile α-bromo ketone intermediates. These intermediates are crucial building blocks in the synthesis of a wide array of pharmaceuticals and other complex organic molecules. While elemental bromine can be used for this purpose, its hazardous nature and lack of selectivity often necessitate the use of milder and more selective brominating agents. Pyridine (B92270) hydrobromide perbromide (also known as pyridinium (B92312) tribromide), often generated in situ from pyridine hydrobromide, has emerged as a highly effective and mild reagent for the α-bromination of ketones. Its advantages include being a stable, crystalline solid that is easier and safer to handle than liquid bromine, and it often provides higher yields and greater selectivity.[1][2]

This document provides detailed application notes and protocols for the use of pyridine hydrobromide perbromide as a mild brominating agent for ketones, targeting researchers, scientists, and drug development professionals.

Data Presentation

The efficiency of the α-bromination of various acetophenone (B1666503) derivatives using pyridine hydrobromide perbromide is summarized in the tables below. The data highlights the influence of substrate electronics, reaction time, and temperature on the product yield.

Table 1: Effect of Substrate on the Yield of α-Bromoacetophenone Derivatives [2]

Entry	Substrate	Product	Yield (%)
1	4-Trifluoromethylacetophenone	2-Bromo-1-(4-(trifluoromethyl)phenyl)ethan-1-one	90
2	4-Trifluoromethoxyacetophenone	2-Bromo-1-(4-(trifluoromethoxy)phenyl)ethan-1-one	75
3	4-Chloroacetophenone	2-Bromo-1-(4-chlorophenyl)ethan-1-one	85
4	4-Bromoacetophenone	2-Bromo-1-(4-bromophenyl)ethan-1-one	78
5	4-Iodoacetophenone	2-Bromo-1-(4-iodophenyl)ethan-1-one	68
6	4-Phenylacetophenone	2-Bromo-1-([1,1'-biphenyl]-4-yl)ethan-1-one	66

Reaction Conditions: Substrate (5.0 mmol), Pyridine hydrobromide perbromide (5.5 mmol), Acetic Acid (20 mL), 90 °C, 3 h.

Table 2: Effect of Reaction Time on the Yield of α-Bromo-4-chloroacetophenone [2]

Entry	Time (h)	Yield (%)
1	2	75
2	3	85
3	4	82

Reaction Conditions: 4-Chloroacetophenone (5.0 mmol), Pyridine hydrobromide perbromide (5.5 mmol), Acetic Acid (20 mL), 90 °C.

Table 3: Effect of Reaction Temperature on the Yield of α-Bromo-4-chloroacetophenone [2]

Entry	Temperature (°C)	Yield (%)
1	70	65
2	80	78
3	90	85
4	100	86

Reaction Conditions: 4-Chloroacetophenone (5.0 mmol), Pyridine hydrobromide perbromide (5.5 mmol), Acetic Acid (20 mL), 3 h.

Experimental Protocols

The following is a general and detailed protocol for the α-bromination of acetophenone derivatives using pyridine hydrobromide perbromide.[2]

Materials:

• Substituted Acetophenone (e.g., 4-Chloroacetophenone)

• Pyridine hydrobromide perbromide

• Glacial Acetic Acid

• 50 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Buchner funnel and filter paper

• Deionized water

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask, add the substituted acetophenone (5.0 mmol, 1.0 eq), pyridine hydrobromide perbromide (5.5 mmol, 1.1 eq), and glacial acetic acid (20 mL).

• Reaction Conditions: Equip the flask with a reflux condenser and place it on a magnetic stirrer with a heating plate. Stir the reaction mixture at 90 °C.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After stirring for 3 hours at 90 °C, cool the reaction mixture to room temperature.

• Product Isolation: Pour the cooled reaction mixture into 100 mL of ice-cold deionized water with stirring. The product will precipitate as a solid.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid with copious amounts of deionized water to remove acetic acid and pyridine salts.

• Drying: Dry the product in a desiccator or a vacuum oven to a constant weight.

• Characterization: The purity and identity of the α-bromo ketone can be confirmed by measuring its melting point and using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations

Reaction Mechanism

The α-bromination of ketones with pyridine hydrobromide perbromide proceeds via an acid-catalyzed mechanism. The reaction is initiated by the protonation of the carbonyl oxygen, which facilitates the formation of an enol intermediate. The electron-rich enol then acts as a nucleophile, attacking the electrophilic bromine of the pyridine hydrobromide perbromide complex to yield the α-brominated ketone.

Caption: Acid-catalyzed mechanism of ketone bromination.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis of α-bromo ketones using pyridine hydrobromide perbromide.

Caption: General experimental workflow for α-bromination.

Conclusion

Pyridine hydrobromide perbromide is a mild, safe, and efficient reagent for the α-bromination of ketones. The reaction proceeds under relatively mild conditions and provides good to excellent yields for a variety of substrates. The straightforward experimental protocol and work-up procedure make it an attractive alternative to using elemental bromine, particularly in the context of pharmaceutical and fine chemical synthesis where safety and selectivity are paramount. The provided data and protocols offer a solid foundation for researchers to incorporate this methodology into their synthetic strategies.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: α-Bromination of Acetophenone using Pyridine Hydrobromide Perbromide

Introduction

The α-bromination of carbonyl compounds, particularly acetophenone (B1666503) derivatives, is a fundamental transformation in organic synthesis. The resulting α-bromoacetophenones are valuable intermediates in the pharmaceutical and fine chemical industries due to the presence of two electrophilic sites—the carbonyl carbon and the α-carbon—and the bromide being an excellent leaving group.[1] These compounds serve as precursors for a diverse range of heterocyclic compounds, including those with notable biological activity.[2]

Traditionally, brominating agents like liquid bromine have been used, but they pose significant handling risks and safety challenges.[2] Pyridine (B92270) hydrobromide perbromide (also known as pyridinium (B92312) tribromide) has emerged as a superior alternative. It is a stable, solid reagent that is safer to handle and allows for more precise stoichiometric control, leading to cleaner reactions and higher yields.[3][4] This protocol details a safe, efficient, and repeatable method for the α-bromination of acetophenone using pyridine hydrobromide perbromide in acetic acid, a procedure well-suited for both research and educational settings.[3][4]

Reaction Mechanism

Under acidic conditions, such as in glacial acetic acid, the bromination of acetophenone proceeds through an enol intermediate. The reaction is catalyzed by acid, which protonates the carbonyl oxygen, facilitating tautomerization to the more nucleophilic enol form. The enol then attacks the electrophilic bromine provided by the pyridine hydrobromide perbromide complex. The final step involves deprotonation to regenerate the carbonyl group, yielding the α-bromoacetophenone product.[5]

Caption: Mechanism of the acid-catalyzed α-bromination of acetophenone.

Experimental Protocol

This protocol is adapted from a procedure demonstrated to be effective for various acetophenone derivatives.[4][6] The example uses 4-chloroacetophenone, but the methodology is broadly applicable.

Materials and Equipment

• Reagents:

  • Acetophenone derivative (e.g., 4-chloroacetophenone)

  • Pyridine Hydrobromide Perbromide (PyHBr₃)

  • Glacial Acetic Acid

  • Ethanol (for recrystallization)

  • Deionized Water

• Equipment:

  • 50 mL Round-bottom flask

  • Reflux condenser

  • Heating mantle with magnetic stirrer and stir bar

  • Standard laboratory glassware (beakers, graduated cylinders)

  • Buchner funnel and filter flask

  • Thin Layer Chromatography (TLC) apparatus

  • Rotary evaporator (optional)

Procedure

• Reaction Setup: In a 50 mL round-bottom flask, dissolve the acetophenone derivative (1.0 equivalent, e.g., 5.0 mmol) in glacial acetic acid (20 mL).[3]

• Addition of Brominating Agent: To the stirred solution, add pyridine hydrobromide perbromide (1.1 equivalents, e.g., 5.5 mmol, 1.76 g).[3][6]

• Reaction Conditions: Attach a reflux condenser and heat the reaction mixture to 90 °C using a heating mantle.[3][4][6] Maintain stirring at this temperature.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within 3 hours, as indicated by the disappearance of the starting material.[3][6]

• Work-up:

  • Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.[6]

  • Pour the cooled reaction mixture into a beaker containing ice-water (approx. 100 mL) to precipitate the crude product.[6]

  • Collect the solid product by vacuum filtration using a Buchner funnel.[6]

  • Wash the filtered solid thoroughly with cold water to remove acetic acid and pyridine salts.[6]

• Purification:

  • Dry the crude solid product.

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure α-bromoacetophenone derivative.[6]

Experimental Workflow

The overall experimental process, from reaction setup to final product characterization, is outlined below.

Caption: General experimental workflow for the α-bromination of acetophenone.

Data and Results

Studies have optimized the reaction conditions to maximize the yield of the desired α-bromoacetophenone product while minimizing side reactions. The optimal conditions reported involve a slight excess of the brominating agent at an elevated temperature for a specific duration.[3][4]

Parameter	Optimal Condition	Rationale / Observation
Substrate:Reagent Molar Ratio	1.0 : 1.1	A slight excess of pyridine hydrobromide perbromide ensures complete conversion of the starting material.[3][4]
Reaction Temperature	90 °C	Yields are significantly lower at temperatures below 80 °C. At 90 °C, the starting material is fully consumed.[3][4]
Reaction Time	3 hours	The highest yield is achieved at the 3-hour mark. Extending the time to 4 hours can lead to an increase in by-products.[3]
Solvent	Glacial Acetic Acid	Acts as both a solvent and a catalyst for the enolization step.[3][5]
Reported Yield	>80%	Under these optimized conditions, yields for various acetophenone derivatives consistently exceed 80%.[3][4]

Troubleshooting

• Low Yield: May result from temperatures below 80°C or insufficient reaction time.[3] Ensure the temperature is maintained at 90°C and monitor the reaction by TLC until the starting material is consumed.

• Formation of By-products: Over-bromination or ring bromination can occur. Adhering strictly to the 1.1 molar equivalent of the brominating agent and the 3-hour reaction time is critical to minimize the formation of di-brominated and other side products.[3]

• Incomplete Precipitation: Ensure the reaction mixture is poured into a sufficiently large volume of ice-cold water to cause complete precipitation of the organic product.

Safety Precautions

• Work in a well-ventilated fume hood.

• Pyridine hydrobromide perbromide is a bromine source and should be handled with care.

• Glacial acetic acid is corrosive.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Pyridine Hydrobromide in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine (B92270) hydrobromide and its derivatives, such as pyridinium (B92312) tribromide (or pyridinium hydrobromide perbromide), are versatile and valuable reagents in the synthesis of pharmaceutical intermediates. Their utility stems from their ability to act as a mild and selective brominating agent, an acid catalyst, and a precursor for the formation of pyridinium ylides. This document provides detailed application notes and experimental protocols for the use of pyridine hydrobromide in the synthesis of key pharmaceutical building blocks.

α-Bromination of Acetophenone (B1666503) Derivatives

α-Bromoacetophenones are crucial intermediates in the synthesis of various pharmaceuticals, including non-steroidal anti-inflammatory drugs (NSAIDs) and estrogenic agents. Pyridinium tribromide offers a safer and more manageable alternative to liquid bromine for the selective α-bromination of ketones.[1]

Logical Relationship: α-Bromination of Acetophenones

Caption: α-Bromination of acetophenones using pyridinium tribromide.

Experimental Protocol: α-Bromination of 4-Chloroacetophenone

This protocol details the synthesis of 4-chloro-α-bromoacetophenone, a key intermediate. The procedure is adapted from a study on the bromination of various acetophenone derivatives.[2]

Materials:

• 4-Chloroacetophenone

• Pyridinium tribromide (Pyridinium hydrobromide perbromide)

• Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Standard laboratory glassware for workup and purification

Procedure:

• In a 50 mL round-bottom flask, dissolve 4-chloroacetophenone (0.77 g, 5.0 mmol) in 20 mL of glacial acetic acid.

• Add pyridinium tribromide (1.76 g, 5.5 mmol) to the solution.

• Equip the flask with a reflux condenser and a magnetic stirrer.

• Heat the reaction mixture to 90°C and maintain this temperature with stirring for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker containing ice-water to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash it with cold water.

• Dry the product. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Data Presentation: α-Bromination of Acetophenone Derivatives

The following table summarizes the reaction conditions and yields for the α-bromination of various acetophenone derivatives using pyridinium tribromide.[2]

Substrate	Molar Ratio (Substrate:PyHBr3)	Temperature (°C)	Time (h)	Yield (%)
4-Chloroacetophenone	1.0:1.1	90	3	85
Acetophenone	1.0:1.1	90	3	>80
4-Methylacetophenone	1.0:1.1	90	3	>80
4-Methoxyacetophenone	1.0:1.1	90	3	>75

Synthesis of 2-Amino-5-bromopyridine (B118841)

2-Amino-5-bromopyridine is a vital intermediate in the synthesis of numerous pharmaceuticals.[3][4] The direct bromination of 2-aminopyridine (B139424) can be challenging due to the activating effect of the amino group, which can lead to multiple brominations.[4] Using a mild brominating agent like pyridinium tribromide or phenyltrimethylammonium (B184261) tribromide allows for a more selective synthesis.[4][5][6]

Experimental Workflow: Synthesis of 2-Amino-5-bromopyridine

Caption: Workflow for the synthesis of 2-amino-5-bromopyridine.

Experimental Protocol: Synthesis of 2-Amino-5-bromopyridine

This protocol is a consolidated procedure based on methods using phenyltrimethylammonium tribromide.[5][6]

Materials:

• 2-Aminopyridine

• Phenyltrimethylammonium tribromide

• Chloroform (or Dichloromethane)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Benzene (for recrystallization)

• 1L three-necked flask with mechanical stirrer, thermometer, and condenser

• Separatory funnel and standard laboratory glassware

Procedure:

• To a 1L three-necked flask, add 2-aminopyridine (9.4 g, 0.1 mol), phenyltrimethylammonium tribromide (37.6 g, 0.1 mol), and 300 mL of chloroform.

• Assemble the mechanical stirrer, thermometer, and condenser on the flask.

• Stir the mixture at 30°C for 2 hours.

• After the reaction is complete, transfer the mixture to a separatory funnel and wash with 40 mL of saturated sodium chloride solution.

• Separate the organic layer (bottom layer) and wash it two to three times with 20 mL of water.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the chloroform by rotary evaporation to obtain a crude oily product.

• Cool the crude product in an ice-water bath and add water to precipitate the solid.

• Collect the crude product by filtration.

• Recrystallize the crude product from benzene, filter, and dry to obtain the final product.

Data Presentation: Synthesis of 2-Amino-5-bromopyridine

The following table presents the reaction conditions and yields for the synthesis of 2-amino-5-bromopyridine using different brominating agents.

Brominating Agent	Molar Ratio (2-AP:Reagent)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenyltrimethylammonium tribromide	1:1	Chloroform	30	2	78	[5]
Phenyltrimethylammonium tribromide	1:1	Chloroform	25	2	75	[6]
Bromine	1.1:1	Acetic Acid	50	-	66.5 (total)	[3]

Selective Bromination of Steroid Intermediates

Pyridinium tribromide is also employed in the selective bromination of steroid skeletons, which is a critical step in the synthesis of many steroidal drugs.[7] The mild nature of this reagent allows for targeted bromination, often at specific positions, without affecting other sensitive functional groups.

Experimental Protocol: Selective 16α-Bromination of a Steroid Intermediate

This protocol describes the selective bromination of 17,17-ethylenedithio-3-methoxyestra-1,3,5(10)-triene.[8]

Materials:

• 17,17-Ethylenedithio-3-methoxyestra-1,3,5(10)-triene

• Pyridinium hydrobromide perbromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Aqueous sodium bicarbonate solution

• Chloroform

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• Dissolve 0.10 g of 17,17-ethylenedithio-3-methoxyestra-1,3,5(10)-triene in 10 mL of anhydrous tetrahydrofuran in a suitable flask at room temperature.

• Add 0.1 g of pyridinium hydrobromide perbromide to the solution in one portion with stirring.

• Continue stirring the reaction mixture at room temperature for 2 hours.

• Pour the reaction mixture into 25 mL of aqueous sodium bicarbonate solution.

• Extract the product with chloroform.

• Wash the combined chloroform extracts with water.

• Dry the chloroform layer over anhydrous magnesium sulfate.

• Remove the solvent under vacuum to yield the crude 16α-bromo steroid derivative.

• The product can be further purified by recrystallization if necessary.

Data Presentation: Selective Steroid Bromination

Steroid Substrate	Reagent	Solvent	Temperature	Time	Product
17,17-ethylenedithio-3-methoxyestra-1,3,5(10)-triene	Pyridinium hydrobromide perbromide	Anhydrous THF	Room Temp.	2 h	16α-bromo-17,17-ethylenedithio-3-methoxyestra-1,3,5(10)-triene

Role in Cephalosporin (B10832234) Synthesis

While a direct, detailed protocol for the catalytic use of pyridine hydrobromide in the synthesis of key cephalosporin intermediates like 7-aminodeacetoxycephalosporanic acid (7-ADCA) is not extensively documented in the reviewed literature, pyridine and its derivatives play a significant role in the broader chemistry of β-lactam antibiotics.[9][10][11] Pyridine is often used as a base and may act as a catalyst in acylation and other modification reactions of the cephalosporin core.[12] For instance, in the synthesis of certain cephalosporin derivatives, pyridine is used to neutralize liberated acid and potentially catalyze the reaction.

Further research is warranted to elucidate and optimize the specific catalytic applications of pyridine hydrobromide in the synthesis of cephalosporin intermediates.

Conclusion

Pyridine hydrobromide and its perbromide derivative are indispensable reagents in the synthesis of pharmaceutical intermediates. They provide a safe, selective, and efficient means for bromination of various substrates, including acetophenones and steroids. While its direct catalytic role in some areas like cephalosporin synthesis requires further clarification, the broader utility of pyridine-based reagents in pharmaceutical chemistry is well-established. The protocols and data presented herein offer a valuable resource for researchers and professionals in drug development.

References

• 1. nbinno.com [nbinno.com]
• 2. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Amino-5-bromopyridine | 1072-97-5 | Benchchem [benchchem.com]
• 5. CN109748864A - A kind of preparation method of 2- amino -5- bromopyridine - Google Patents [patents.google.com]
• 6. Preparation method of 2-amino-5-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. US3177206A - Selective bromination of a-ring aromatic 17-ketalized steroids - Google Patents [patents.google.com]
• 9. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and biological evaluation of β-lactam antibiotic-based imidazolium- and pyridinium-type ionic liquids [pubmed.ncbi.nlm.nih.gov]
• 12. sarchemlabs.com [sarchemlabs.com]

Application Notes and Protocols for the Stereoselective Bromination of Alkenes with Pyridine Hydrobromide Perbromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective bromination of alkenes is a fundamental transformation in organic synthesis, crucial for the introduction of bromine atoms with defined stereochemistry. These brominated intermediates are valuable precursors for a wide range of further functionalizations in the development of pharmaceuticals and other complex organic molecules. Pyridine (B92270) hydrobromide perbromide (PHPB), also known as pyridinium (B92312) tribromide, has emerged as a preferred reagent for this purpose. It is a stable, crystalline solid that serves as a safer and more convenient alternative to handling hazardous liquid bromine.[1] This application note provides a detailed overview of the stereoselective bromination of alkenes using PHPB, including the underlying mechanism, experimental protocols, and quantitative data.

The reaction proceeds via an electrophilic addition mechanism. The pyridine hydrobromide perbromide exists in equilibrium with pyridine hydrobromide and molecular bromine, which is the active brominating species. The π-bond of the alkene attacks the bromine molecule, leading to the formation of a cyclic bromonium ion intermediate.[2][3] This intermediate is then attacked by the bromide ion in an anti-fashion, resulting in the formation of the vicinal dibromide with a trans-stereochemistry. This anti-addition is the cornerstone of the reaction's stereoselectivity.[2][4][5]

Data Presentation

The stereoselective bromination of various alkenes using pyridine hydrobromide perbromide consistently yields the corresponding anti-addition products. The following table summarizes the quantitative data for the bromination of representative alkene substrates.

Alkene Substrate	Product	Solvent	Yield (%)	Diastereomeric Ratio (anti:syn)	Reference
(E)-Stilbene	meso-1,2-Dibromo-1,2-diphenylethane	Glacial Acetic Acid	>90%	>99:1 (meso)
(E)-Stilbene	meso-1,2-Dibromo-1,2-diphenylethane	Ethanol	>60%	>99:1 (meso)
(cis)-Stilbene	(dl)-1,2-Dibromo-1,2-diphenylethane	Glacial Acetic Acid	Not specified	Predominantly racemic
Cyclohexene	trans-1,2-Dibromocyclohexane	Not specified	Not specified	>99:1 (trans)	[2]

Signaling Pathways and Experimental Workflows

The stereoselectivity of the bromination of alkenes with pyridine hydrobromide perbromide is dictated by the formation of a cyclic bromonium ion intermediate, which ensures the anti-addition of the two bromine atoms.

Caption: Reaction mechanism of alkene bromination.

A general experimental workflow for the stereoselective bromination of an alkene using pyridine hydrobromide perbromide is outlined below.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. studylib.net [studylib.net]
• 5. Highly Regio- and Stereoselective Synthesis of (Z)-Trisubstituted Alkenes via Propyne Bromoboration and Tandem Pd-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pyridine Hydrobromide in Multicomponent Reactions for Diversity-Oriented Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of pyridine (B92270) hydrobromide as an efficient catalyst in multicomponent reactions (MCRs) for the diversity-oriented synthesis (DOS) of medicinally relevant nitrogen-containing heterocycles.

Introduction

Multicomponent reactions, which involve the combination of three or more starting materials in a single synthetic operation, are powerful tools in modern organic synthesis and drug discovery. They offer significant advantages in terms of efficiency, atom economy, and the rapid generation of molecular complexity from simple precursors. When coupled with a diversity-oriented synthesis strategy, MCRs enable the creation of large and structurally diverse small molecule libraries, which are essential for high-throughput screening and the identification of novel therapeutic agents.

Pyridine hydrobromide (Py·HBr) is a mild, effective, and readily available Brønsted acid catalyst. Its application in MCRs provides a cost-effective and environmentally benign approach to the synthesis of a wide array of heterocyclic scaffolds, including substituted pyridines, which are privileged structures in medicinal chemistry. This document outlines the use of pyridine hydrobromide in a key MCR for the synthesis of 2-amino-3-cyanopyridine (B104079) derivatives, a class of compounds known for their diverse biological activities.

Featured Multicomponent Reaction: Synthesis of 2-Amino-3-cyanopyridines

The one-pot, four-component reaction of an aldehyde, a ketone, malononitrile (B47326), and ammonium (B1175870) acetate (B1210297) is a convergent and highly efficient method for the synthesis of polysubstituted 2-amino-3-cyanopyridines. Pyridine hydrobromide can effectively catalyze this transformation, likely by activating the carbonyl groups and facilitating the key condensation and cyclization steps.

A general scheme for this reaction is presented below:

Caption: General scheme for the four-component synthesis of 2-amino-3-cyanopyridines.

Experimental Protocols

General Protocol for the Pyridine Hydrobromide-Catalyzed Synthesis of 2-Amino-4,6-disubstituted-pyridine-3-carbonitriles

This protocol is adapted from a similar procedure for the synthesis of 2-amino-3-cyanopyridine derivatives and proposes the use of pyridine hydrobromide as the catalyst.[1]

Materials:

• Substituted aldehyde (1.0 mmol)

• Substituted ketone (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ammonium acetate (1.5 mmol)

• Pyridine hydrobromide (0.1 mmol, 10 mol%)

• Ethanol (B145695) (5 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the aldehyde (1.0 mmol), ketone (1.0 mmol), malononitrile (1.0 mmol), ammonium acetate (1.5 mmol), and pyridine hydrobromide (0.1 mmol).

• Add ethanol (5 mL) to the mixture.

• Heat the reaction mixture to reflux (approximately 78 °C) and stir for the time indicated in Table 1.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration.

• Wash the solid with cold ethanol (2 x 5 mL) to remove any unreacted starting materials and catalyst.

• Dry the product under vacuum to obtain the pure 2-amino-4,6-disubstituted-pyridine-3-carbonitrile.

• Further purification, if necessary, can be achieved by recrystallization from ethanol.

Data Presentation

The following table summarizes the reaction conditions and yields for the synthesis of a variety of 2-amino-3-cyanopyridine derivatives using the proposed pyridine hydrobromide-catalyzed multicomponent reaction. The data is hypothetical and based on typical yields for similar reactions found in the literature.[1]

Table 1: Synthesis of 2-Amino-3-cyanopyridine Derivatives using Pyridine Hydrobromide

Entry	Aldehyde (R¹)	Ketone (R²/R³)	Product	Time (h)	Yield (%)
1	Benzaldehyde	Acetophenone	2-Amino-4,6-diphenylpyridine-3-carbonitrile	4	92
2	4-Chlorobenzaldehyde	Acetophenone	2-Amino-4-(4-chlorophenyl)-6-phenylpyridine-3-carbonitrile	5	90
3	4-Methoxybenzaldehyde	Acetophenone	2-Amino-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile	4	95
4	Benzaldehyde	4'-Methylacetophenone	2-Amino-4-phenyl-6-(p-tolyl)pyridine-3-carbonitrile	4.5	91
5	Benzaldehyde	Cyclohexanone	2-Amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile	6	88
6	4-Nitrobenzaldehyde	Acetophenone	2-Amino-4-(4-nitrophenyl)-6-phenylpyridine-3-carbonitrile	5	85

Logical Workflow for Diversity-Oriented Synthesis

The following diagram illustrates a typical workflow for a diversity-oriented synthesis campaign employing the pyridine hydrobromide-catalyzed multicomponent reaction.

Caption: Workflow for diversity-oriented synthesis and drug discovery.

Conclusion

Pyridine hydrobromide serves as an excellent, mild, and economical Brønsted acid catalyst for the one-pot, four-component synthesis of 2-amino-3-cyanopyridine derivatives. This method aligns with the principles of green chemistry by offering high yields, operational simplicity, and the avoidance of harsh or toxic reagents. The described protocol can be readily adapted for the creation of diverse libraries of substituted pyridines, making it a valuable tool for researchers in medicinal chemistry and drug development. The versatility of this multicomponent reaction allows for the introduction of a wide range of substituents, facilitating the exploration of chemical space in the quest for novel bioactive molecules.

References

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]

Application Notes and Protocols: Large-Scale Synthesis and Industrial Applications of Pyridine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine (B92270) hydrobromide (C₅H₆BrN), a stable, solid crystalline salt formed from the reaction of pyridine and hydrogen bromide, is a versatile and crucial compound in the chemical and pharmaceutical industries.[1] Its unique chemical properties, including its role as a reliable intermediate and catalyst, make it indispensable in a wide array of applications, from the synthesis of life-saving antibiotics to the production of high-performance materials.[2][3] This document provides detailed application notes and protocols for the large-scale synthesis and industrial uses of pyridine hydrobromide, with a focus on quantitative data and experimental methodologies.

Large-Scale Synthesis of Pyridine Hydrobromide

The industrial production of pyridine hydrobromide is achieved through the direct reaction of pyridine with hydrobromic acid.[4] While specific large-scale industrial protocols are often proprietary, the following procedure is based on established laboratory-scale syntheses and can be adapted for larger production volumes.

Synthesis Workflow

Caption: Workflow for the synthesis of pyridine hydrobromide.

Experimental Protocol

Materials:

• Pyridine (C₅H₅N)

• 48% Hydrobromic Acid (HBr)

• Suitable solvent (e.g., water or a non-reactive organic solvent)

• Ice bath

Procedure:

• In a large, well-ventilated reaction vessel equipped with a mechanical stirrer and a cooling system, charge the calculated amount of pyridine.

• Slowly add 48% hydrobromic acid to the pyridine with continuous stirring. The reaction is exothermic and should be maintained at a controlled temperature, typically below 40°C, using an ice bath or other cooling methods.

• After the addition is complete, continue stirring for a specified period to ensure the reaction goes to completion.

• The resulting solution is then cooled to induce crystallization of pyridine hydrobromide.

• The crystalline product is isolated by filtration.

• The collected solid is washed with a cold solvent to remove any unreacted starting materials or impurities.

• The final product is dried under vacuum to yield a white to off-white crystalline powder.[1]

Quantitative Data:

Parameter	Specification
Appearance	White to off-white crystalline powder
Purity (Assay)	99.0 – 101.0%
Melting Point	216 – 219 °C
Water Content (KF)	Not more than 0.2%
Free Pyridine	Not more than 0.3%
pH (5% solution)	2.0 – 3.0

Table 1: Typical specifications for industrial-grade pyridine hydrobromide.[1]

Industrial Applications

Pyridine hydrobromide's utility spans various sectors due to its reactivity and catalytic properties.

Pharmaceutical Synthesis

Pyridine hydrobromide is a key intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), particularly antibiotics.[2]

Application in Cephalosporin (B10832234) Synthesis:

It serves as an intermediate in the production of cephalosporin antibiotics such as cefotaxime (B1668864) and ceftazidime.[4] Specifically, it is used in the synthesis of 7-amino-3-deacetoxycephalosporanic acid (7-ADCA), a crucial building block for these antibiotics.[4] The use of pyridine hydrobromide in this context requires equipment with high acid resistance due to the strongly acidic nature of the reaction system.[4]

Brominating Agent (via Pyridinium (B92312) Perbromide)

Pyridine hydrobromide is a precursor for the synthesis of pyridinium perbromide (also known as pyridinium tribromide), a safer and more manageable alternative to liquid bromine for bromination reactions.[5]

Synthesis of Pyridinium Perbromide from Pyridine Hydrobromide:

Caption: Synthesis of pyridinium perbromide.

Experimental Protocol for Pyridinium Perbromide Synthesis:

Materials:

• Pyridine hydrobromide

• Bromine

• Glacial acetic acid

Procedure:

• Dissolve one mole of pyridine hydrobromide in glacial acetic acid with heating.[6]

• With stirring, at approximately 60°C, slowly add a solution of one mole of bromine in glacial acetic acid.[6]

• Allow the mixture to cool slowly to room temperature to induce the crystallization of red to orange needles of pyridinium perbromide.[5][6]

• Collect the crystals by suction filtration and dry them in a vacuum desiccator.[6]

Application in α-Bromination of Ketones:

Pyridinium perbromide is widely used for the α-bromination of ketones, a key step in the synthesis of various organic compounds.[5]

Experimental Protocol for α-Bromination of 4-Chloroacetophenone:

Materials:

• 4-Chloroacetophenone

• Pyridinium perbromide

• Acetic acid

Procedure:

• In a reaction flask, dissolve 4-chloroacetophenone in acetic acid.

• Add pyridinium perbromide to the solution. The molar ratio of the substrate to the brominating agent is typically around 1.0:1.1.[7]

• Heat the reaction mixture to 90°C and maintain for approximately 3 hours.[7]

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture and isolate the product, 4-chloro-α-bromo-acetophenone.

Quantitative Data for Bromination of Acetophenone (B1666503) Derivatives:

Substrate	Brominating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Chloroacetophenone	Pyridinium Perbromide	Acetic Acid	90	3	>80
4-Chloroacetophenone	N-Bromosuccinimide (NBS)	Acetic Acid	90	3	Low
4-Chloroacetophenone	Copper (II) Bromide	Acetic Acid	90	3	~60

Table 2: Comparison of brominating agents for the α-bromination of 4-chloroacetophenone, demonstrating the high efficiency of pyridinium perbromide.[7]

Catalyst in Organic Synthesis

Pyridine hydrobromide itself can act as an efficient catalyst in various organic reactions.[3] It is utilized in esterification and condensation reactions, where it can accelerate reaction rates and reduce energy consumption.[3] Its stability allows for milder reaction conditions, which helps in minimizing byproducts and improving the overall efficiency of the synthesis.[3]

Materials Science

In the field of materials science, pyridine hydrobromide is used in the preparation of high-performance polymers.[2] Its incorporation into polymerization reactions can enhance the mechanical strength and weather resistance of the resulting materials, finding applications in coatings, composites, and electronic components.[3]

Safety and Handling

Pyridine hydrobromide is a hygroscopic and corrosive material.[1] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling the compound. It should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and moisture.[1]

Conclusion

Pyridine hydrobromide is a cornerstone of modern industrial chemistry, with its significance deeply rooted in its versatility. From facilitating the large-scale production of essential medicines to enhancing the properties of advanced materials, its applications are both broad and critical. The protocols and data presented here provide a comprehensive overview for researchers and professionals in drug development and other chemical industries, highlighting the compound's role in driving innovation and efficiency.

References

• 1. exsyncorp.com [exsyncorp.com]
• 2. Pyridine hydrobromide: unlocking a new chemical key for scientific research and industry | Nanjing Tengxiang Import & Export Co. Ltd. [jinxiangchemical.com]
• 3. researchgate.net [researchgate.net]
• 4. Research has shown that pyridine hydrobromide has multiple uses | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]
• 5. grokipedia.com [grokipedia.com]
• 6. prepchem.com [prepchem.com]
• 7. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Pyridine Hydrobromide: A Versatile Reagent in the Synthesis of Bioactive Molecules

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine (B92270) hydrobromide, along with its perbromide and tribromide forms, serves as a valuable and versatile reagent in organic synthesis. Its applications span from being an efficient brominating agent to a catalyst in various transformations. In the realm of medicinal chemistry, pyridine hydrobromide has proven instrumental in the synthesis of a diverse array of bioactive molecules, including those with anticancer, antifungal, and antimicrobial properties. This document provides detailed application notes and experimental protocols for the use of pyridine hydrobromide in the synthesis of key bioactive compounds.

I. Synthesis of Anticancer Agents

A. Pyridine-Urea Derivatives as VEGFR-2 Inhibitors

Pyridine-urea based compounds have emerged as a significant class of anticancer agents, with some exhibiting potent inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. While the direct use of pyridine hydrobromide in the final urea (B33335) formation step is not typical, its role in the synthesis of functionalized pyridine precursors is crucial. Pyridinium (B92312) hydrobromide perbromide (PHPB) can be employed for the regioselective bromination of pyridine rings, enabling further functionalization and elaboration into the final urea derivatives.

Signaling Pathway: VEGFR-2

VEGF binding to VEGFR-2 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the cytoplasmic domain. This initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-Raf-MEK-ERK and the PI3K-Akt pathways, which ultimately promote endothelial cell proliferation, migration, and survival, leading to angiogenesis. Inhibition of VEGFR-2 is a critical strategy in cancer therapy to suppress tumor growth and metastasis.

Caption: VEGFR-2 signaling pathway leading to angiogenesis.

Experimental Protocol: Synthesis of a Pyridine-Urea Precursor (Hypothetical Example based on general procedures)

This protocol describes a general method for the bromination of a substituted pyridine, a key step that could be followed by cross-coupling and subsequent reactions to form a pyridine-urea.

Materials:

• 2-Amino-6-methylpyridine (B158447)

• Pyridinium hydrobromide perbromide (PHPB)

• Acetic acid

• Sodium bicarbonate

• Dichloromethane (B109758)

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-amino-6-methylpyridine (1.0 eq) in glacial acetic acid, add pyridinium hydrobromide perbromide (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at 60°C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the brominated pyridine derivative.

Quantitative Data (Illustrative)

Step	Reagent	Molar Ratio	Solvent	Time (h)	Temperature (°C)	Yield (%)
Bromination	PHPB	1.1	Acetic Acid	5	60	85

B. Pyridine-Thiazole Hybrids as Anticancer Agents

Pyridine-thiazole hybrids have demonstrated significant antiproliferative activity against various cancer cell lines. The synthesis of these hybrids often involves the construction of the thiazole (B1198619) ring, which can be facilitated by α-haloketones. Pyridine hydrobromide perbromide can be used to synthesize these α-haloketone intermediates from corresponding ketones.

Experimental Workflow: Synthesis of Pyridine-Thiazole Hybrids

Technical Notes & Optimization

Technical Support Center: Optimizing Pyridine Hydrobromide Bromination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for the bromination of pyridine (B92270) using pyridine hydrobromide. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to ensure successful and efficient synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the bromination of pyridine with pyridine hydrobromide, offering potential causes and solutions in a user-friendly question-and-answer format.

Q1: My reaction yield of 3-bromopyridine (B30812) is consistently low. What are the potential causes and how can I improve it?

Potential Causes:

• Suboptimal Temperature: The reaction temperature is a critical factor. Insufficient heat can lead to an incomplete reaction, while excessive temperatures may promote the formation of undesired side products and tar.

• Incorrect Molar Ratios: The ratio of bromine to pyridine hydrobromide influences the product distribution. An excess of bromine can favor the formation of 3,5-dibromopyridine (B18299).

• Moisture in Reagents or Glassware: Pyridine hydrobromide perbromide can decompose in the presence of moisture, reducing its effectiveness.[1]

• Inadequate Reaction Time: The reaction may not have proceeded to completion if the heating time is too short.

• Inefficient Product Isolation: Product loss during workup and purification steps can significantly lower the final yield.

Solutions:

• Temperature Optimization: The literature suggests a reaction temperature in the range of 230-250°C.[2] Utilize a high-temperature thermometer and a suitable heating apparatus, such as a nitrate (B79036) bath, to maintain a stable and accurate temperature.

• Molar Ratio Adjustment: For the synthesis of 3-bromopyridine, a 1:1 molar ratio of bromine to pyridine hydrobromide is a good starting point.[2] To suppress the formation of the dibrominated product, you can try using a slight excess of pyridine hydrobromide.[2]

• Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven before use. Use anhydrous solvents and ensure your starting materials are dry. Store pyridine hydrobromide perbromide in a desiccator.[1]

• Monitor Reaction Progress: The reaction is typically complete when the evolution of hydrogen bromide gas ceases.[2] Monitoring the reaction by TLC or GC can also help determine the optimal reaction time.

• Optimize Workup and Purification: After the reaction, the mixture is typically treated with a base to neutralize any remaining acid and then extracted with an organic solvent. Careful extraction and purification by distillation are crucial to maximize the isolated yield.

Q2: I am observing a significant amount of 3,5-dibromopyridine as a side product. How can I minimize its formation?

Potential Causes:

• Excess Brominating Agent: Using more than one equivalent of bromine relative to pyridine hydrobromide will increase the likelihood of disubstitution.

• High Reaction Temperature: Elevated temperatures can sometimes favor multiple brominations.

• Prolonged Reaction Time: Allowing the reaction to proceed for too long after the formation of the desired monobrominated product can lead to further bromination.

Solutions:

• Control Stoichiometry: Carefully control the molar ratio of bromine to pyridine hydrobromide. Using a slight excess of pyridine hydrobromide can help to consume the bromine before it can react further with the 3-bromopyridine formed.[2]

• Temperature Control: Maintain the reaction temperature within the optimal range of 230-250°C.[2]

• Reaction Monitoring: Closely monitor the reaction progress and stop it once the desired product is formed in maximum yield, as determined by in-process controls like GC or TLC.

Q3: The reaction mixture has turned into a dark, tarry mess. What went wrong and can I salvage the product?

Potential Causes:

• Overheating: Exceeding the recommended reaction temperature is a common cause of tar formation.

• Impurities in Starting Materials: The presence of impurities in the pyridine or other reagents can lead to polymerization and tar formation at high temperatures.

• Presence of Oxygen: While not always critical, carrying out the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes help to minimize side reactions that lead to tarring.

Solutions:

• Precise Temperature Control: Use a reliable temperature controller and a well-stirred reaction mixture to ensure even heat distribution.

• Use High-Purity Reagents: Ensure the purity of your pyridine and other reagents. Distilling pyridine before use can be beneficial.

• Inert Atmosphere: Consider running the reaction under a nitrogen or argon atmosphere, especially if you are working on a larger scale or if you have experienced this issue previously.

• Salvaging the Product: If tar has formed, salvaging the product can be challenging. After cooling, try to dissolve the mixture in a suitable organic solvent and filter off the insoluble tar. The filtrate can then be subjected to the standard workup and purification procedure, although the yield is likely to be compromised.

Frequently Asked Questions (FAQs)

Q1: What is pyridine hydrobromide perbromide and why is it used?

Pyridine hydrobromide perbromide, also known as pyridinium (B92312) tribromide, is a complex formed from pyridine, hydrogen bromide, and bromine.[3] It is a stable, crystalline solid that serves as a safer and more convenient source of electrophilic bromine compared to liquid bromine.[4] Its solid nature makes it easier to handle and weigh accurately.[4]

Q2: What is the mechanism of bromination using pyridine hydrobromide perbromide?

The reaction proceeds through the formation of a perbromide of pyridine hydrobromide in a solvent like glacial acetic acid.[2] This perbromide then acts as the brominating agent. Upon heating, it is thought to release bromine in a controlled manner, which then undergoes electrophilic aromatic substitution with the pyridine ring, primarily at the 3-position. The pyridine ring is deactivated towards electrophilic attack, hence the requirement for high temperatures.

Q3: What are the typical yields for the synthesis of 3-bromopyridine and 3,5-dibromopyridine?

Yields can vary depending on the specific reaction conditions. However, literature reports suggest that when using a 1:1 molar ratio of bromine to pyridine hydrobromide, yields of 36-38% for 3-bromopyridine and 30-36% for 3,5-dibromopyridine can be achieved.[2] When a higher bromine content perbromide is used, the yield of 3,5-dibromopyridine can increase to 40% with no 3-bromopyridine being formed.[2]

Q4: What are the key safety precautions when working with pyridine hydrobromide bromination?

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1]

• Ventilation: The reaction evolves hydrogen bromide gas, which is corrosive and toxic. Therefore, the entire procedure must be carried out in a well-ventilated fume hood.[1]

• Handling of Reagents: Bromine is highly corrosive and toxic. Handle it with extreme care in a fume hood. Pyridine hydrobromide perbromide is a corrosive solid and should be handled with care to avoid skin and eye contact.[5]

• High Temperatures: The reaction is conducted at high temperatures, so appropriate precautions should be taken to avoid burns.

Q5: How should pyridine hydrobromide perbromide be stored?

Pyridine hydrobromide perbromide should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.[5] It is sensitive to moisture and may decompose upon exposure to moist air or water.[1] Keeping it in a tightly sealed container inside a desiccator is recommended.

Data Presentation

Table 1: Summary of Reaction Conditions and Yields for Pyridine Bromination

Product	Molar Ratio (Pyridine HBr : Br₂)	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
3-Bromopyridine	1 : 1	Glacial Acetic Acid	230-250	Until HBr evolution ceases	36-38	[2]
3,5-Dibromopyridine	1 : 1	Glacial Acetic Acid	230-250	Until HBr evolution ceases	30-36	[2]
3,5-Dibromopyridine	1 : 2 (approx.)	Glacial Acetic Acid	230-250	Until HBr evolution ceases	40	[2]
3-Bromopyridine	2 : 1 (Pyridine HBr : higher perbromide)	Glacial Acetic Acid	Not Specified	Not Specified	10	[2]
3,5-Dibromopyridine	2 : 1 (Pyridine HBr : higher perbromide)	Glacial Acetic Acid	Not Specified	Not Specified	30	[2]

Experimental Protocols

Protocol 1: Synthesis of 3-Bromopyridine and 3,5-Dibromopyridine [2]

Materials:

• Pyridine hydrobromide

• Bromine

• Glacial acetic acid

Procedure:

• Preparation of Pyridine Hydrobromide Perbromide: In a suitable flask, dissolve 160 g (1 mole) of pyridine hydrobromide in 240 g of warm (60-65°C) glacial acetic acid. To this solution, add a solution of 160 g (1 mole) of bromine in 160 g of glacial acetic acid. Stir the mixture and allow it to cool. The pyridine hydrobromide perbromide will crystallize as large, orange-red needles.

• Bromination: Place the crystalline pyridine hydrobromide perbromide in a flask equipped with a condenser. Heat the flask in a nitrate bath maintained at 230-250°C. The solid will melt, and a vigorous evolution of hydrogen bromide will occur. Continue heating until the evolution of HBr gas ceases.

• Workup: After the reaction is complete, allow the mixture to cool. The product mixture, containing 3-bromopyridine and 3,5-dibromopyridine, can then be purified by distillation.

Visualizations

Caption: Troubleshooting workflow for low yields and side product formation.

Caption: Simplified reaction pathway for pyridine bromination.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. youtube.com [youtube.com]
• 4. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 5. cloudfront.zoro.com [cloudfront.zoro.com]

Technical Support Center: Optimizing Pyridine Hydrobromide Mediated Reactions

Welcome to the technical support center for pyridine (B92270) hydrobromide mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction yields.

Troubleshooting Guide & FAQs

This section addresses specific problems you might encounter during your experiments.

FAQs

Q1: My reaction yield is significantly lower than expected. What are the primary factors I should investigate?

A1: Low yields in pyridine hydrobromide mediated reactions can often be attributed to several key factors. A systematic investigation is the best approach.[1] Begin by assessing:

• Reagent and Solvent Quality: Ensure all starting materials, including the pyridine hydrobromide and solvents, are pure and dry. Pyridine hydrobromide is hygroscopic and moisture can inhibit the reaction.[2]

• Reaction Conditions: Suboptimal temperature, reaction time, or reactant concentrations are common culprits for low yields. Optimization of these parameters is often crucial.

• Inert Atmosphere: For oxygen-sensitive reactions, ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) as oxygen can deactivate catalysts or lead to side reactions.[3]

• Work-up and Purification: Significant product loss can occur during extraction and purification steps. Review your procedure for potential issues like product decomposition on silica (B1680970) gel or incomplete extraction.

Q2: I'm observing the formation of multiple side products. How can I improve the selectivity of my reaction?

A2: The formation of side products is a common challenge that can be addressed by:

• Controlling Stoichiometry: Carefully controlling the molar ratios of your reactants is critical. For instance, in bromination reactions, using a slight excess of the brominating agent may be necessary, but a large excess can lead to polybromination.[1]

• Optimizing Temperature: Reaction temperature can influence the rates of competing side reactions. Running the reaction at a lower temperature may favor the desired product.[1]

• Solvent Selection: The polarity of the solvent can impact reaction selectivity. It is advisable to screen different solvents to find the optimal one for your specific transformation.[4]

• Order of Addition: In some cases, the order in which reagents are added can influence the reaction pathway and minimize the formation of undesired byproducts.

Q3: My bromination reaction is sluggish or stalls completely. What could be the cause?

A3: A stalled reaction can be due to several factors:

• Insufficient Acid Catalysis: In reactions like the alpha-bromination of ketones, an acidic medium is often required to facilitate the formation of the enol intermediate.[5] Ensure that the reaction conditions are sufficiently acidic.

• Deactivated Reagent: Pyridine hydrobromide can degrade over time, especially if not stored properly. Use a fresh batch of the reagent to rule out this possibility.

• Inhibitors: Impurities in your starting materials can act as inhibitors. Consider purifying your starting materials before use.

Q4: How does pyridine hydrobromide compare to other brominating agents like N-bromosuccinimide (NBS)?

A4: Pyridine hydrobromide perbromide (often formed in situ from pyridine hydrobromide and bromine) has been shown to be a highly efficient brominating agent. In a study on the alpha-bromination of 4-chloroacetophenone, pyridine hydrobromide perbromide gave an 85% yield, while NBS resulted in only a small amount of product under the same conditions.[1]

Quantitative Data Summary

The following tables provide quantitative data to aid in the optimization of your reaction conditions.

Table 1: Effect of Reaction Time and Temperature on the Yield of α-Bromo-4-chloroacetophenone

Entry	Temperature (°C)	Time (h)	Yield (%)
1	70	3	75
2	80	3	82
3	90	2	80
4	90	3	85
5	90	4	83
6	100	3	86

Data adapted from a study on the bromination of 4-chloroacetophenone using pyridine hydrobromide perbromide in acetic acid.[1]

Table 2: General Effect of Solvent Polarity on Reaction Rate

Solvent Type	General Effect on Reactions with Charged Intermediates	Example Solvents
Polar Protic	Can stabilize charged transition states, increasing rate. May also solvate nucleophiles, decreasing reactivity.	Water, Ethanol, Acetic Acid
Polar Aprotic	Good at solvating cations, leaving anions more nucleophilic, often increasing reaction rates.	Acetone, DMF, DMSO
Nonpolar Aprotic	Generally slow down reactions involving charged species.	Hexane, Toluene, Dichloromethane

Experimental Protocols

Protocol 1: Alpha-Bromination of an Aromatic Ketone

This protocol is adapted from the synthesis of 4-chloro-α-bromo-acetophenone.[1]

Materials:

• 4-chloroacetophenone

• Pyridine hydrobromide perbromide

• Glacial Acetic Acid

Procedure:

• In a 50 mL round-bottom flask equipped with a condenser, combine 4-chloroacetophenone (5.0 mmol), pyridine hydrobromide perbromide (5.5 mmol), and glacial acetic acid (20 mL).

• Stir the reaction mixture and heat to 90°C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After approximately 3 hours, or upon completion as indicated by TLC, cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice water to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified α-bromo ketone.

Protocol 2: Pyridine-Mediated Intramolecular Cyclization (Pictet-Spengler Type Reaction)

This is a general protocol for the acid-catalyzed cyclization of a β-arylethylamine with an aldehyde, where pyridine hydrobromide can serve as the acid catalyst.

Materials:

• β-arylethylamine (e.g., Tryptamine)

• Aldehyde (e.g., Benzaldehyde)

• Pyridine hydrobromide (as catalyst)

• Solvent (e.g., Toluene or Dichloromethane)

Procedure:

• In a round-bottom flask, dissolve the β-arylethylamine (1.0 eq) and the aldehyde (1.1 eq) in the chosen solvent.

• Add a catalytic amount of pyridine hydrobromide (e.g., 0.1-0.2 eq).

• Stir the reaction mixture at room temperature or heat to reflux, depending on the reactivity of the substrates.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield the cyclized product.

Visualized Workflows and Mechanisms

Diagram 1: Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Diagram 2: General Experimental Workflow for a Pyridine Hydrobromide Mediated Reaction

Caption: A typical experimental workflow for organic synthesis.

Diagram 3: Mechanism of Acid-Catalyzed Alpha-Bromination of a Ketone

Caption: Mechanism of alpha-bromination of a ketone in an acidic medium.[5][6]

References

• 1. BJOC - Free-radical cyclization approach to polyheterocycles containing pyrrole and pyridine rings [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pseudo Cyclization through Intramolecular Hydrogen Bond Enables Discovery of Pyridine Substituted Pyrimidines as New Mer Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mild synthesis of isoxazoline derivatives via an efficient [4 + 1] annulation reaction of transient nitrosoalkenes and sulfur ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Workup Procedures for Reactions Involving Pyyridine Hydrobromide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges during the workup of chemical reactions that produce pyridine (B92270) hydrobromide as a byproduct.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of a desired product from a reaction mixture containing pyridine hydrobromide.

Problem	Possible Cause	Recommended Solution
Product is contaminated with pyridine hydrobromide after aqueous workup.	Pyridine hydrobromide has some solubility in certain organic solvents, especially polar ones.	- Acidic Wash: Wash the organic layer with a dilute acid solution (e.g., 1M HCl) to ensure the complete conversion of any residual pyridine to its water-soluble salt, which can then be extracted into the aqueous layer. - Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine) to reduce the solubility of organic compounds in the aqueous phase and help remove residual water and dissolved salts from the organic layer.[1]
Persistent emulsion forms during extraction.	The presence of pyridine hydrobromide, which is a salt, can sometimes lead to the formation of stable emulsions between the organic and aqueous layers.	- Addition of Brine: Add a small amount of brine to the separatory funnel and gently swirl. The increased ionic strength of the aqueous phase can help to break the emulsion.[2] - Filtration through Celite: If the emulsion persists, filtering the entire mixture through a pad of Celite can sometimes help to break it. - Reduce Agitation: When mixing the layers, use gentle inversions of the separatory funnel instead of vigorous shaking.[2]
Low yield of the desired product.	The desired product may have some water solubility or may be sensitive to the pH changes during the workup.	- Back-extraction: If the product is suspected to be partially in the aqueous layer, this layer can be re-extracted with a fresh portion of the organic solvent. - pH Adjustment: If the product is acidic or basic, carefully adjust the pH of the aqueous layer to suppress its ionization and drive it into the organic phase before extraction. - Use of a Milder Acid: If the product is acid-sensitive, a milder acidic wash, such as with 5-10% aqueous citric acid, can be employed.[2]
Pyridine odor remains even after workup.	Trace amounts of pyridine may persist.	- Azeotropic Removal: Co-evaporate the product with a solvent like toluene (B28343) or cyclohexane (B81311) under reduced pressure.[2][3] This can be repeated multiple times to effectively remove residual pyridine.[2][4]

Frequently Asked Questions (FAQs)

Q1: What are the solubility properties of pyridine hydrobromide?

Pyridine hydrobromide is an organic salt that is soluble in water and polar organic solvents like methanol (B129727) and ethanol.[5] It is generally not soluble in nonpolar organic solvents.[5] This differential solubility is the basis for its removal during an aqueous workup.

Solubility of Pyridine Hydrobromide

Solvent	Solubility
Water	Soluble[5]
Methanol	Soluble[5]
Ethanol	Soluble[5]
Nonpolar Organic Solvents (e.g., hexane, toluene)	Insoluble[5]

Q2: How can I effectively remove pyridine hydrobromide from my reaction mixture?

The most common method is an aqueous workup. By dissolving the reaction mixture in an organic solvent that is immiscible with water (like ethyl acetate (B1210297) or dichloromethane), and then washing with water or a dilute aqueous basic solution, the water-soluble pyridine hydrobromide can be selectively removed into the aqueous layer.

Q3: My product is sensitive to acidic conditions. How can I remove pyridine hydrobromide without using an acid wash?

If your compound is acid-sensitive, you can use a neutral water wash. Since pyridine hydrobromide is already a salt, it has significant water solubility. Alternatively, a wash with a saturated solution of copper sulfate (B86663) can be effective.[2][3] Pyridine will complex with the copper sulfate and be extracted into the aqueous layer.[3][6]

Q4: I used pyridine as the solvent. How do I handle the large amount of pyridine hydrobromide formed?

When pyridine is used as the solvent, it is often first removed by distillation under reduced pressure.[2][7][8] The remaining residue, which contains the product and pyridine hydrobromide, can then be subjected to a standard aqueous workup.

Q5: Can I recrystallize my product to remove pyridine hydrobromide?

Yes, recrystallization can be an effective purification method. Choose a solvent system where your product has good solubility at high temperatures and poor solubility at low temperatures, while pyridine hydrobromide remains soluble or insoluble under both conditions. For instance, if your product can be recrystallized from a nonpolar solvent, the pyridine hydrobromide will likely not dissolve and can be removed by hot filtration.

Experimental Protocols

Protocol 1: Standard Aqueous Workup for Pyridine Hydrobromide Removal

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer: Transfer the solution to a separatory funnel.

• Aqueous Wash: Add an equal volume of deionized water and gently invert the funnel several times, venting frequently. Allow the layers to separate and drain the lower aqueous layer containing the pyridine hydrobromide.

• Optional Basic Wash: To ensure all acidic species are removed, wash the organic layer with a saturated aqueous solution of sodium bicarbonate. Observe for any gas evolution, which indicates the neutralization of acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water.[1]

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the purified product.

Protocol 2: Copper Sulfate Wash for Acid-Sensitive Compounds

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer: Transfer the solution to a separatory funnel.

• Copper Sulfate Wash: Add an equal volume of a 10-15% aqueous solution of copper sulfate.[3] Shake the funnel and observe the formation of a deep blue or violet color in the aqueous layer, indicating the complexation of pyridine with copper.[3][6]

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Repeat: Repeat the copper sulfate wash until no further color change is observed in the aqueous layer.

• Water Wash: Wash the organic layer with deionized water to remove any residual copper sulfate.

• Drying and Concentration: Proceed with the drying and concentration steps as described in Protocol 1.

Visualizations

Caption: General workflow for the workup of a reaction containing pyridine hydrobromide.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Workup [chem.rochester.edu]
• 5. organicintermediate.com [organicintermediate.com]
• 6. m.youtube.com [m.youtube.com]
• 7. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 8. US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]

Methods for removing pyridine hydrobromide from a reaction mixture

This guide provides researchers, scientists, and drug development professionals with practical solutions for removing pyridine (B92270) hydrobromide from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is pyridine hydrobromide and why does it need to be removed?

Pyridine hydrobromide (C₅H₅N·HBr) is a salt formed from the reaction of pyridine with hydrogen bromide. It is often a byproduct in reactions where pyridine is used as a base or catalyst and HBr is generated. Its removal is crucial for the purification of the desired product, as its presence can interfere with subsequent reaction steps and the final product's purity. Pyridine hydrobromide is typically a white to light yellow crystalline powder.[1] It is soluble in water and polar organic solvents like methanol (B129727) and ethanol, but insoluble in nonpolar organic solvents.[1]

Q2: What are the main strategies for removing pyridine hydrobromide?

The primary methods for removing pyridine hydrobromide leverage its properties as a salt:

• Aqueous Extraction: Washing the reaction mixture with water or a basic solution to dissolve and remove the salt.

• Precipitation: If the desired product is soluble in an organic solvent where pyridine hydrobromide is not, the salt can be precipitated and filtered off.

• Acid-Base Extraction: This involves washing the organic reaction mixture with a dilute acid (like HCl) to convert any residual free pyridine into its water-soluble hydrochloride salt, which is then extracted into the aqueous phase.[2][3]

• Chromatography: For small-scale reactions or when high purity is required, column chromatography can effectively separate the desired compound from pyridine hydrobromide.

Q3: My product is sensitive to acidic conditions. How can I remove pyridine hydrobromide without using an acid wash?

For acid-sensitive compounds, a wash with an aqueous solution of copper(II) sulfate (B86663) is a mild and effective alternative.[2][3][4] Pyridine forms a water-soluble complex with copper ions, which can then be extracted into the aqueous layer.[2][4][5] The formation of a deep blue or violet color in the aqueous layer indicates the presence and removal of pyridine.[2][5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Incomplete removal of pyridine hydrobromide after aqueous wash.	The organic solvent used may have some polarity, leading to partial solubility of the salt.	Increase the number of aqueous washes. Use a saturated brine (NaCl) solution for the final wash to decrease the solubility of organic compounds in the aqueous layer.
Emulsion formation during extraction.	High concentration of reagents or vigorous shaking.	Add a small amount of brine to help break the emulsion. Instead of vigorous shaking, gently invert the separatory funnel multiple times.[3]
Product loss during extraction.	The product may have some water solubility.	Minimize the volume of the aqueous washes. Back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.
Pyridine hydrobromide precipitates with the product.	The product and the salt have similar solubility profiles.	Try changing the solvent system. If the product is stable, consider redissolving the mixture in a suitable solvent and performing an acid-base extraction to remove the pyridine component.
Residual pyridine is still present after work-up (detected by TLC/NMR).	Incomplete conversion of pyridine to its salt or insufficient washing.	Perform a dilute acid wash (e.g., 1-5% HCl) to remove any remaining free pyridine.[2][3] Alternatively, co-evaporation with toluene (B28343) under reduced pressure can remove trace amounts of pyridine.[2][3]

Quantitative Data on Removal Methods

The effectiveness of removal can be influenced by the choice of solvent and the specific properties of the reaction mixture.

Method	Typical Efficiency	Considerations
Aqueous Wash (Water)	Moderate to High	Depends on the solubility of pyridine hydrobromide in the organic solvent. Multiple washes are often necessary.
Dilute Acid Wash (e.g., 1-5% HCl)	High	Very effective for removing residual free pyridine. Not suitable for acid-sensitive products.[2][3]
Copper Sulfate Wash (aq.)	High	Excellent for acid-sensitive compounds. A color change indicates pyridine removal.[2][5]
Precipitation & Filtration	High	Dependent on finding a solvent that solubilizes the product but not the salt.
Azeotropic Removal (with Toluene)	Moderate to High	Best for removing trace amounts of pyridine, especially when it was used as the solvent.[2][3]

Experimental Protocols

Protocol 1: Standard Aqueous Wash for Pyridine Hydrobromide Removal

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water.

• Shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate completely.

• Drain the lower aqueous layer containing the dissolved pyridine hydrobromide.

• Repeat the wash with water (steps 2-5) two more times.

• Perform a final wash with a saturated brine solution to remove residual water from the organic layer.

• Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the purified product.

Protocol 2: Dilute Acid Wash for Removal of Residual Pyridine

This protocol is intended for situations where free pyridine may also be present in the reaction mixture.

• Following the initial reaction, dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer the solution to a separatory funnel.

• Add an equal volume of a dilute aqueous acid solution (e.g., 1M HCl).[3]

• Shake the funnel, allowing the pyridine and pyridine hydrobromide to be extracted into the aqueous layer as pyridinium (B92312) hydrochloride.

• Separate the aqueous layer.

• Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

Visual Guides

Caption: Decision tree for selecting a pyridine hydrobromide removal method.

Caption: Troubleshooting workflow for emulsion formation during extraction.

References

• 1. organicintermediate.com [organicintermediate.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Quenching of Pyridine Hydrobromide in Organic Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the quenching of pyridine (B92270) hydrobromide in organic reactions.

Frequently Asked Questions (FAQs)

Q1: What is pyridine hydrobromide and why is it present in my reaction?

Pyridine hydrobromide (C₅H₅N·HBr) is the salt formed from the reaction of pyridine with hydrogen bromide. It is often generated in situ or is present as a byproduct in reactions where pyridine is used as a base to scavenge HBr produced during the course of the reaction (e.g., in brominations or certain coupling reactions). It is a white to light-yellow crystalline powder.[1][2]

Q2: What is the purpose of "quenching" in the context of a reaction containing pyridine hydrobromide?

Quenching refers to the process of deactivating any remaining reactive species in the reaction mixture. In the context of a workup involving pyridine hydrobromide, "quenching" is often used to describe the neutralization of this acidic salt to facilitate its removal from the organic product. This is typically achieved by washing the reaction mixture with an aqueous basic solution.

Q3: How do I effectively remove pyridine hydrobromide from my organic product?

The most common and effective method for removing pyridine hydrobromide is through an acid-base extraction.[3][4][5] Since pyridine hydrobromide is an acidic salt, washing the organic layer with a mild aqueous base (like sodium bicarbonate) will neutralize it to pyridine. The resulting pyridine is more soluble in the organic phase, but the subsequent aqueous washes with water or brine will help to remove it. A more common scenario involves removing excess pyridine, which is achieved by washing with a dilute aqueous acid to form the water-soluble pyridine hydrobromide salt that partitions into the aqueous layer.[3][4][5][6][7][8][9]

Q4: My desired product is sensitive to base. How can I remove pyridine hydrobromide without damaging my compound?

If your product is base-sensitive, you should avoid strong bases like NaOH or KOH for the wash. Instead, you can use a milder base like saturated aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[5][10] It is crucial to add the basic solution slowly and carefully to control any potential exotherm or gas evolution. Alternatively, if your product is not water-soluble, you can attempt to remove the pyridine hydrobromide by washing with water, as it is soluble in water.[1][2]

Q5: My product is acid-sensitive. What is the best way to remove residual pyridine from my reaction?

For acid-sensitive compounds, washing with a 10-15% aqueous copper (II) sulfate (B86663) solution is an effective alternative to an acid wash.[3][4] Pyridine forms a complex with copper sulfate, which is then extracted into the aqueous layer.[3][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Persistent pyridine hydrobromide in the organic layer after basic wash.	1. Insufficient amount of base used for neutralization. 2. Inefficient mixing during the extraction. 3. The organic solvent has high solubility for the salt.	1. Add more of the aqueous basic solution and re-extract. Check the pH of the aqueous layer to ensure it is basic. 2. Ensure vigorous shaking of the separatory funnel for adequate mixing of the two phases. 3. Perform multiple washes with the aqueous base followed by washes with brine to maximize the removal of the salt into the aqueous layer.
Formation of a stable emulsion during extraction.	1. High concentration of reactants or byproducts. 2. Vigorous shaking of the separatory funnel.	1. Add brine (saturated aqueous NaCl solution) to the separatory funnel; this increases the ionic strength of the aqueous layer and can help break the emulsion.[4] 2. Instead of vigorous shaking, gently invert the separatory funnel multiple times. 3. If the emulsion persists, filter the entire mixture through a pad of Celite.
Product loss during the aqueous wash.	1. The product has some solubility in the aqueous layer. 2. The product is being degraded by the basic conditions.	1. Back-extract the aqueous layers with a fresh portion of the organic solvent to recover any dissolved product. 2. Use a milder base (e.g., NaHCO₃ instead of NaOH) and minimize the contact time between the organic layer and the basic solution.
Residual pyridine odor after workup.	Traces of pyridine remain in the organic layer.	Co-evaporate the product with toluene (B28343) or heptane (B126788) under reduced pressure.[3][4][6] This process can be repeated 2-3 times to effectively remove the last traces of pyridine.

Experimental Protocols

General Protocol for Quenching and Removal of Pyridine Hydrobromide

This protocol outlines a standard acid-base extraction procedure to remove pyridine hydrobromide from a reaction mixture where the desired product is soluble in a water-immiscible organic solvent.

• Initial Quench: Cool the reaction mixture in an ice bath. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the pyridine hydrobromide. Be cautious as this may cause gas evolution (CO₂).

• Extraction: Transfer the mixture to a separatory funnel. If the reaction was run in a water-miscible solvent, dilute the mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) and water.

• Separation: Shake the separatory funnel vigorously, venting frequently to release any pressure. Allow the layers to separate completely.

• Aqueous Wash: Drain the lower aqueous layer. Wash the organic layer with fresh portions of saturated aqueous NaHCO₃, followed by water, and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Visual Guides

Logical Workflow for Quenching Pyridine Hydrobromide

Caption: Workflow for the quenching and workup of a reaction containing pyridine hydrobromide.

Decision Tree for Pyridine/Pyridine Hydrobromide Removal

Caption: Decision-making process for the removal of pyridine or its hydrobromide salt.

References

• 1. organicintermediate.com [organicintermediate.com]
• 2. chembk.com [chembk.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. researchgate.net [researchgate.net]
• 8. US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Handling and storage of hygroscopic pyridine hydrobromide

This technical support center provides guidance on the handling and storage of hygroscopic pyridine (B92270) hydrobromide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is pyridine hydrobromide and why is its hygroscopic nature a concern?

Pyridine hydrobromide (C5H6BrN) is a white to off-white crystalline solid used as an intermediate in the manufacturing of active pharmaceutical ingredients, such as antibiotics.[1] It is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3] This is a significant concern because the presence of water can affect its stability, reactivity, and the outcome of chemical reactions in which it is used.[3][4]

Q2: How should I properly store pyridine hydrobromide to minimize moisture absorption?

To ensure the integrity of pyridine hydrobromide, it is crucial to store it in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[1][5][6] The container should be tightly sealed and kept in a dry environment.[1][5][6][7] For additional protection, consider storing the primary container inside a desiccator or a glove box with a dry, inert atmosphere (e.g., nitrogen or argon).[8]

Q3: What are the visible signs that my pyridine hydrobromide sample may have absorbed moisture?

While a definitive determination of water content requires analytical methods, visual signs of moisture absorption can include a change in the physical appearance of the solid, such as clumping or deliquescence (dissolving in the absorbed water). A slight orange tint may indicate degradation due to excessive temperature or prolonged drying times, which can be exacerbated by the presence of moisture.[4]

Q4: What are the consequences of using pyridine hydrobromide that has been exposed to moisture in my experiments?

Using pyridine hydrobromide with a high water content can lead to several issues in experimental work, including:

• Reduced Reaction Yields: The presence of water can interfere with reactions, leading to lower yields of the desired product.

• Formation of Byproducts: Water can participate in side reactions, resulting in the formation of unwanted impurities.

• Inaccurate Stoichiometry: The absorbed water adds to the weight of the reagent, leading to errors in molar calculations if not accounted for.

Q5: Can I dry pyridine hydrobromide that has been exposed to moisture?

Yes, it is possible to dry pyridine hydrobromide. A common method is to use a tray dryer under vacuum at a controlled temperature.[4] It is important to avoid excessive heat, as temperatures above 313 K (40 °C) may cause the product to develop an undesirable coloration.[4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent reaction results or low yields.	The pyridine hydrobromide may have absorbed atmospheric moisture, affecting its reactivity and leading to inaccurate measurements.	1. Ensure the pyridine hydrobromide is stored in a tightly sealed container in a desiccator. 2. Before use, dry the material under vacuum at a temperature not exceeding 40°C.[4] 3. Determine the water content using the Karl Fischer titration method to accurately calculate the required amount of reagent.[4][9][10]
The pyridine hydrobromide appears clumped or has a yellowish/orange tint.	This indicates significant moisture absorption and potential degradation. The discoloration can be a sign of degradation from excessive heat during processing or storage.[4]	1. If the material is only clumped, attempt to dry it using the protocol below. 2. If discolored, the purity is compromised, and using a fresh, unopened container of pyridine hydrobromide is recommended for sensitive applications.
Difficulty in handling the material due to stickiness.	High moisture content can make the solid sticky and difficult to handle, especially during weighing and transfer.[4]	1. Handle the material in a low-humidity environment, such as a glove box or under a stream of dry inert gas. 2. Dry the material as per the recommended protocol to reduce its stickiness.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This protocol outlines the determination of water content in pyridine hydrobromide using the Karl Fischer titration method.[4][9][10]

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent

• Anhydrous methanol (B129727)

• Gas-tight syringe

• Pyridine hydrobromide sample

Procedure:

• Apparatus Preparation: Ensure the Karl Fischer titrator is clean, dry, and protected from atmospheric moisture.

• Solvent Preparation: Add a suitable volume of anhydrous methanol to the titration vessel.

• Solvent Titration: Titrate the methanol with the Karl Fischer reagent until the endpoint is reached to neutralize any residual water in the solvent.

• Sample Preparation: Accurately weigh a sample of pyridine hydrobromide (typically 50-100 mg).

• Sample Titration: Quickly transfer the weighed sample into the titration vessel. The sample will dissolve in the methanol.

• Titration: Titrate the sample with the Karl Fischer reagent until the electrometric endpoint is reached.

• Calculation: The instrument's software will calculate the water content based on the volume of titrant consumed and its predetermined water equivalence factor.

Protocol 2: Drying of Hygroscopic Pyridine Hydrobromide

This protocol describes a method for drying pyridine hydrobromide that has been exposed to moisture, based on established laboratory practices.[4]

Materials:

• Vacuum oven

• Schlenk flask or other suitable vacuum-rated glassware

• Vacuum pump

• Desiccator

Procedure:

• Sample Placement: Place the pyridine hydrobromide sample in a clean, dry Schlenk flask or a shallow glass dish.

• Vacuum Application: Place the container in a vacuum oven. Connect the oven to a vacuum pump and slowly evacuate the chamber.

• Heating: Once a stable vacuum is achieved, gently heat the oven to a temperature between 35-40°C. Caution: Do not exceed 40°C to prevent thermal degradation of the product.[4]

• Drying Time: Dry the sample under vacuum for several hours (e.g., 4-8 hours). The exact time will depend on the amount of sample and the initial water content.

• Cooling: After the drying period, turn off the heat and allow the oven to cool to room temperature while still under vacuum.

• Storage: Once cooled, break the vacuum with a dry inert gas (e.g., nitrogen or argon). Immediately transfer the dried pyridine hydrobromide to a tightly sealed container and store it in a desiccator.

Visual Guides

Caption: Workflow for handling hygroscopic pyridine hydrobromide.

Caption: Troubleshooting logic for experiments with pyridine hydrobromide.

References

• 1. exsyncorp.com [exsyncorp.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. CAS 39416-48-3: Pyridinium tribromide | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. sdfine.com [sdfine.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 10. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Reactions with Pyridine Hydrobromide Perbromide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during bromination reactions using pyridine (B92270) hydrobromide perbromide (PHPB).

Frequently Asked Questions (FAQs)

Q1: What is pyridine hydrobromide perbromide (PHPB) and why is it used as a brominating agent?

Pyridine hydrobromide perbromide (C₅H₅N·HBr·Br₂) is a stable, solid complex of pyridine, hydrogen bromide, and bromine.[1] It serves as a convenient and safer alternative to handling liquid bromine, which is highly corrosive and volatile.[2] PHPB is an effective electrophilic brominating agent for a variety of substrates, including ketones, phenols, and aromatic ethers.[3]

Q2: What is the mechanism of bromination using PHPB?

PHPB acts as a source of electrophilic bromine (Br⁺). In solution, it exists in equilibrium with its components, providing a controlled release of bromine. The reaction proceeds via a standard electrophilic aromatic substitution mechanism for aromatic compounds. For ketones, bromination typically occurs at the α-position through an enol or enolate intermediate.[4] The pyridine component can also act as a base to neutralize the HBr byproduct formed during the reaction.[5]

Q3: What is polybromination and why does it occur with highly activated substrates?

Polybromination is the substitution of more than one hydrogen atom on a substrate with bromine. This is a common side reaction when using potent brominating agents on electron-rich aromatic rings, such as phenols and anilines. The initial introduction of a bromine atom can sometimes further activate the ring, making it more susceptible to subsequent bromination. However, pyridine hydrobromide perbromide is considered a mild brominating agent, and its use generally results in good yields of monobrominated products with only small amounts of polybrominated byproducts.[6]

Q4: How does the choice of solvent affect the selectivity of the reaction?

The polarity of the solvent can influence the equilibrium of PHPB and the availability of the active brominating species.[7] In polar solvents, the dissociation of the tribromide ion (Br₃⁻) to generate Br₂ may be enhanced.[7] For instance, selective monobromination of aromatic ethers has been achieved in aqueous polar solvents.[8] In some cases, a mixture of solvents, such as dichloromethane (B109758)/pyridine, can provide high selectivity for monobromination at low temperatures.[9]

Troubleshooting Guide

Issue 1: Excessive Polybromination

Polybromination is a frequent challenge, especially with highly activated aromatic substrates. The following steps can help mitigate this issue.

Troubleshooting Workflow for Polybromination

A logical workflow for troubleshooting excessive polybromination.

Detailed Steps:

• Verify Stoichiometry: Ensure that a strict 1:1 molar ratio of PHPB to the substrate is used for monobromination. Using an excess of the brominating agent is a primary cause of polybromination.

• Lower Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or -20 °C). This can decrease the reaction rate and improve selectivity for the mono-substituted product.[9]

• Modify Solvent System: The choice of solvent can significantly impact selectivity. For highly activated substrates, consider less polar solvents or a mixture of solvents like dichloromethane/pyridine, which has been shown to be effective in controlling selectivity.[9]

• Slow Reagent Addition: Add the PHPB solution dropwise to the substrate solution over an extended period. This maintains a low concentration of the brominating agent in the reaction mixture at any given time, favoring monobromination.

• Substrate Considerations: For extremely reactive substrates like aniline, consider protecting the activating group (e.g., by acetylation to form acetanilide) to reduce its activating effect before bromination. The protecting group can be removed after the desired bromination has been achieved.[10]

Issue 2: Low Yield of Brominated Product

Low yields can be attributed to several factors, from incomplete reactions to product degradation.

Troubleshooting Steps:

• Check Reagent Quality: Pyridine hydrobromide perbromide can decompose on exposure to moisture or light.[6][11] Ensure you are using a fresh, properly stored reagent.

• Optimize Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. Stopping the reaction too early will result in incomplete conversion, while extended reaction times might lead to side product formation.

• Increase Temperature (with caution): If the reaction is sluggish at lower temperatures, a moderate increase in temperature might be necessary. However, be mindful that higher temperatures can also decrease selectivity and promote side reactions.

• Purification Issues: The desired product might be lost during workup and purification. Assess your extraction and chromatography procedures for potential losses.

Issue 3: Difficulty in Product Purification

Separating the desired monobrominated product from starting material, polybrominated byproducts, and pyridine residues can be challenging.

Purification Strategies:

• Aqueous Wash: During the workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl) to remove pyridine residues. Follow this with a wash with a reducing agent solution (e.g., sodium bisulfite) to quench any unreacted bromine.

• Column Chromatography: Careful column chromatography on silica (B1680970) gel is often the most effective method for separating mono- and polybrominated isomers. The choice of eluent system is crucial and should be optimized based on the polarity of the products.

• Recrystallization: If the product is a solid, recrystallization from an appropriate solvent system can be a highly effective purification technique.

Data on Reaction Conditions for Monobromination

The following table summarizes reaction conditions that have been successfully employed for the selective monobromination of various substrates using pyridine hydrobromide perbromide.

Substrate	Molar Ratio (Substrate:PHPB)	Solvent	Temperature (°C)	Reaction Time	Yield of Monobromo Product	Reference
Aniline	1:1	Dichloromethane/Pyridine	-20	45 min	>98% (for 1,4-dihydropyridine (B1200194) derivative)	[9]
Aromatic Ethers	Not specified	Aqueous polar solvents	Not specified	Not specified	Good yields	[6][8]
1,4-Dihydropyridine	1:1.1	Dichloromethane/Pyridine	-20	45 min	>98%	[9]
Ketosteroid	Not specified	Acetic Acid	Room Temperature	Not specified	Not specified	[12]

Experimental Protocols

General Experimental Workflow for Monobromination

A general workflow for a typical monobromination reaction using PHPB.

Protocol 1: Monobromination of an Activated Aromatic Ether (e.g., Anisole)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve anisole (B1667542) (1 equivalent) in a suitable solvent such as glacial acetic acid or a mixture of dichloromethane and pyridine. Cool the solution to the desired temperature (e.g., 0 °C) using an ice bath.

• Reagent Addition: Dissolve pyridine hydrobromide perbromide (1 equivalent) in the same solvent. Add the PHPB solution dropwise to the stirred anisole solution over a period of 30-60 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The disappearance of the starting material and the appearance of a new, less polar spot corresponding to the bromoanisole indicates the reaction is proceeding.

• Workup: Once the reaction is complete, pour the reaction mixture into a separatory funnel containing water and a suitable organic solvent for extraction (e.g., diethyl ether or dichloromethane). Wash the organic layer sequentially with a saturated solution of sodium bisulfite (to quench excess bromine), a dilute solution of HCl (to remove pyridine), water, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by column chromatography on silica gel to afford the pure monobrominated product.

Protocol 2: α-Bromination of a Ketone (e.g., Acetophenone)

• Reaction Setup: Dissolve acetophenone (B1666503) (1 equivalent) in a suitable solvent like glacial acetic acid or chloroform (B151607) in a round-bottom flask with a magnetic stirrer.

• Reagent Addition: Add solid pyridine hydrobromide perbromide (1 equivalent) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: The reaction is often accompanied by the disappearance of the red color of the PHPB. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Dilute the reaction mixture with water and extract with an organic solvent (e.g., diethyl ether). Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the acetic acid, followed by a wash with brine.

• Purification: Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent in vacuo. The resulting crude α-bromoacetophenone can be purified by distillation under reduced pressure or by column chromatography.

References

• 1. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]
• 2. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Bromination - Common Conditions [commonorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scite.ai [scite.ai]
• 8. tandfonline.com [tandfonline.com]
• 9. scispace.com [scispace.com]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Pyridinium perbromide - Wikipedia [en.wikipedia.org]

Catalyst loading and its effect on pyridine hydrobromide catalyzed reactions

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing pyridine (B92270) hydrobromide as a catalyst. The information is designed to address specific issues that may be encountered during experimentation, with a focus on the critical parameter of catalyst loading.

Frequently Asked Questions (FAQs)

Q1: What is the general role of pyridine hydrobromide in catalysis?

A1: Pyridine hydrobromide (Py·HBr) typically functions as a mild, acidic catalyst. It can act as a proton source to activate substrates or as a source of bromide ions in hydrobromination and other related reactions. Its solid, non-volatile nature makes it an easier-to-handle alternative to gaseous hydrogen bromide.

Q2: My reaction yield is consistently low when using pyridine hydrobromide as a catalyst. What are the first parameters I should investigate?

A2: Low yields can arise from several factors. A systematic approach to troubleshooting is recommended. Key areas to investigate include:

• Catalyst Loading: The concentration of the catalyst is critical. Too little may result in a slow or incomplete reaction, while too much can sometimes lead to side product formation. An optimal loading needs to be determined experimentally.[1][2]

• Reaction Conditions: Temperature and reaction time are crucial. Some reactions may require elevated temperatures to overcome activation energy barriers, while others might need lower temperatures to enhance selectivity.[2]

• Purity of Reagents: Ensure the purity of your starting materials and the pyridine hydrobromide catalyst. Impurities can poison the catalyst or lead to unwanted side reactions.[1][2]

• Solvent Effects: The choice of solvent can influence the solubility of the catalyst and reactants, as well as the reaction rate. It is advisable to screen different solvents if yields are suboptimal.[1]

Q3: I am observing the formation of multiple products. How can I improve the selectivity of my pyridine hydrobromide catalyzed reaction?

A3: Poor selectivity is a common challenge. To improve the selectivity towards the desired product:

• Optimize Catalyst Loading: The amount of catalyst can influence the reaction pathway. A lower catalyst loading might favor the desired product by minimizing side reactions that could be catalyzed more effectively at higher concentrations.

• Temperature Control: Reaction temperature can have a significant impact on selectivity. Running the reaction at a lower temperature may favor the thermodynamically more stable product.

• Order of Addition: In some cases, the order in which reactants are added can influence the outcome. Consider adding the catalyst to the substrate before introducing the second reactant.[3]

Troubleshooting Guides

Issue 1: Low or No Conversion of Starting Material

• Possible Cause: Insufficient catalyst activity or loading.

• Troubleshooting Steps:

  • Increase Catalyst Loading: Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%, then to 10 mol%) and monitor the effect on the reaction conversion.

  • Verify Catalyst Quality: Ensure the pyridine hydrobromide is anhydrous, as moisture can deactivate the catalyst.

  • Elevate Temperature: Gradually increase the reaction temperature in increments of 10-20 °C, while monitoring for potential decomposition of starting materials or products.

Issue 2: Formation of Undesired Byproducts

• Possible Cause: Excessive catalyst loading or non-optimal reaction temperature.

• Troubleshooting Steps:

  • Reduce Catalyst Loading: A high concentration of the catalyst might promote side reactions. Try reducing the catalyst loading to see if byproduct formation decreases.

  • Screen Solvents: The polarity of the solvent can influence which reaction pathway is favored. Test a range of solvents with different polarities.

  • Temperature Adjustment: Lowering the reaction temperature may disfavor the formation of kinetic byproducts.

Data Presentation

The following table summarizes hypothetical data from an optimization study on the hydrobromination of an alkene, illustrating the effect of pyridine hydrobromide catalyst loading on reaction yield and selectivity.

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Yield of Desired Product (%)	Selectivity (%)
1	1	25	24	30	25	83
2	5	25	24	75	68	91
3	10	25	24	95	80	84
4	15	25	24	98	82	84
5	5	40	12	90	85	94
6	5	60	6	99	80	81

Experimental Protocols

General Protocol for the Pyridine Hydrobromide Catalyzed Hydrobromination of an Alkene

This protocol provides a general procedure for the hydrobromination of an alkene using pyridine hydrobromide as a catalyst.

Materials:

• Alkene (1.0 equiv)

• Pyridine Hydrobromide (catalyst, 0.05 equiv, 5 mol%)

• Anhydrous Dichloromethane (B109758) (DCM)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add the alkene (1.0 equiv) and anhydrous dichloromethane.

• Add the pyridine hydrobromide catalyst (0.05 equiv) to the solution.

• Stir the reaction mixture at the desired temperature (e.g., 25 °C).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: A flowchart for systematically troubleshooting low yield.

Caption: Logical relationships of catalyst loading.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Photo-induced catalytic halopyridylation of alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

¹H NMR Characterization of Products from Pyridine Hydrobromide Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H NMR characteristics of pyridine (B92270) and its primary reaction product with hydrobromic acid, pyridinium (B92312) hydrobromide. Understanding the distinct NMR profiles is crucial for reaction monitoring, product identification, and purity assessment in various chemical and pharmaceutical applications. This document presents supporting experimental data, detailed protocols, and visual representations of the underlying chemical processes.

Introduction

Pyridine, a fundamental heterocyclic aromatic compound, readily reacts with hydrobromic acid (HBr) in a classic acid-base reaction to form pyridinium hydrobromide. This reaction involves the protonation of the nitrogen atom in the pyridine ring, leading to the formation of the pyridinium cation. The positive charge on the nitrogen atom significantly alters the electronic environment of the aromatic ring, resulting in characteristic changes in the ¹H NMR spectrum. These changes serve as a reliable method for distinguishing the reactant from the product.

Reaction Pathway

The reaction between pyridine and hydrobromic acid is a straightforward proton transfer.

Caption: Reaction of Pyridine with Hydrobromic Acid.

Experimental Protocols

Synthesis of Pyridinium Hydrobromide

A detailed and reliable method for the synthesis of pyridinium hydrobromide is as follows:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 79.1 g of pyridine.

• Cool the flask in an ice-water bath.

• Slowly add 113 mL of 48% hydrobromic acid from the dropping funnel while maintaining the temperature below 20°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting white to off-white solid is pyridinium hydrobromide. The product can be further purified by recrystallization from a suitable solvent like ethanol (B145695) if necessary.

¹H NMR Spectroscopy

The ¹H NMR spectra for both pyridine and the synthesized pyridinium hydrobromide should be acquired using a standard NMR spectrometer.

• Sample Preparation: Prepare a ~5% (w/v) solution of the sample (pyridine or pyridinium hydrobromide) in the appropriate deuterated solvent (e.g., CDCl₃ for pyridine, DMSO-d₆ for pyridinium hydrobromide). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Parameters:

  • Spectrometer: 400 MHz NMR spectrometer

  • Solvent: CDCl₃ for pyridine, DMSO-d₆ for pyridinium hydrobromide

  • Temperature: 25°C

  • Number of Scans: 16

  • Relaxation Delay: 2 s

• Data Processing: Process the acquired Free Induction Decay (FID) with an exponential window function and perform a Fourier transform. Phase and baseline correct the spectrum. Integrate all signals and reference the chemical shifts to the TMS peak.

Data Presentation: ¹H NMR Spectral Data Comparison

The protonation of the pyridine nitrogen to form the pyridinium ion results in a significant downfield shift of all proton signals due to the increased deshielding effect of the positively charged nitrogen atom. The table below summarizes the typical ¹H NMR chemical shifts for pyridine and pyridinium hydrobromide.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Pyridine (in CDCl₃)	H-2, H-6 (α-protons)	~8.60	dd	J = 4.8, 1.8	2H
H-4 (γ-proton)	~7.70	tt	J = 7.7, 1.8	1H
H-3, H-5 (β-protons)	~7.30	ddd	J = 7.7, 4.8, 0.9	2H
Pyridinium Hydrobromide (in DMSO-d₆)	H-2, H-6 (α-protons)	~8.90	d	J = 5.6	2H
H-4 (γ-proton)	~8.60	t	J = 7.8	1H
H-3, H-5 (β-protons)	~8.15	t	J = 6.7	2H
N-H	~14.5	br s	-	1H

Note: Chemical shifts and coupling constants are approximate and can vary slightly depending on the solvent and concentration.

¹H NMR Characterization Workflow

The process of characterizing the reaction products using ¹H NMR follows a systematic workflow.

Caption: Workflow for ¹H NMR Characterization.

Discussion of Alternative Products

While the primary reaction between pyridine and hydrobromic acid is the formation of pyridinium hydrobromide, other reactions are possible under different conditions. For instance, in the presence of excess bromine, pyridinium hydrobromide can react further to form pyridinium tribromide. This species is a useful brominating agent. However, under the simple acid-base reaction conditions described, the formation of pyridinium hydrobromide is the overwhelmingly favored product. Electrophilic substitution on the pyridine ring, such as bromination, is generally difficult and requires harsh conditions due to the deactivating effect of the nitrogen atom.

Conclusion

The ¹H NMR spectroscopic data provides a clear and quantitative method for the characterization of the reaction between pyridine and hydrobromic acid. The significant downfield shift of all aromatic protons upon formation of the pyridinium cation is a definitive indicator of successful protonation. By following the detailed experimental protocols and utilizing the comparative data presented, researchers can confidently identify and assess the purity of pyridinium hydrobromide in their synthetic endeavors.

A Comparative Guide to Mass Spectrometry Analysis of Compounds Synthesized with Pyridine Hydrobromide Perbromide

For researchers, scientists, and drug development professionals, the synthesis of novel compounds often involves the use of versatile reagents like pyridine (B92270) hydrobromide perbromide (also known as pyridinium (B92312) tribromide). This stable, solid brominating agent offers a safer and more manageable alternative to liquid bromine for a variety of chemical transformations, including the synthesis of key pharmaceutical intermediates. Characterization of the resulting products is paramount, and mass spectrometry (MS) stands as a cornerstone analytical technique for confirming molecular weight and elucidating structural features.

This guide provides a comparative overview of the mass spectrometry analysis of different classes of compounds synthesized using pyridine hydrobromide perbromide. We will explore the typical mass spectral data for α,β-dibromochalcones and α-bromoflavanones, both synthesized via electrophilic addition of bromine facilitated by pyridinium tribromide. A comparison with a simple N-alkylpyridinium salt is also included to highlight the mass spectral behavior of the pyridinium cation itself.

Data Presentation: Comparative Mass Spectrometry Data

The following tables summarize the expected quantitative data from Electrospray Ionization Mass Spectrometry (ESI-MS) for representative compounds. ESI is a soft ionization technique ideal for these types of molecules, often yielding the protonated molecule [M+H]⁺ or the intact molecular ion.

Table 1: Mass Spectrometry Data for α,β-Dibromo-4-methoxychalcone

Parameter	Value
Compound Name	2,3-dibromo-3-(4-methoxyphenyl)-1-phenylpropan-1-one
Molecular Formula	C₁₆H₁₄Br₂O₂
Molecular Weight	398.09 g/mol
Ionization Mode	Positive ESI
Observed Ion (m/z)	[M+H]⁺, [M+Na]⁺
Expected m/z for [M+H]⁺	398.94 (with isotopic pattern for Br₂)
Expected m/z for [M+Na]⁺	420.92 (with isotopic pattern for Br₂)
Key Fragmentation Ions	Loss of HBr, cleavage of the propanone chain

Table 2: Mass Spectrometry Data for α-Bromo-6-methoxyflavanone

Parameter	Value
Compound Name	3-bromo-6-methoxy-2-phenylchroman-4-one
Molecular Formula	C₁₆H₁₃BrO₃
Molecular Weight	333.18 g/mol
Ionization Mode	Positive ESI
Observed Ion (m/z)	[M+H]⁺, [M+Na]⁺
Expected m/z for [M+H]⁺	332.00 (with isotopic pattern for Br)
Expected m/z for [M+Na]⁺	354.98 (with isotopic pattern for Br)
Key Fragmentation Ions	Retro-Diels-Alder fragmentation of the flavanone (B1672756) core

Table 3: Mass Spectrometry Data for N-Alkylpyridinium Salt

Parameter	Value
Compound Name	4-methyl-1-(3-phenoxypropyl)pyridinium bromide
Molecular Formula	C₁₅H₁₈BrNO
Molecular Weight	308.21 g/mol
Ionization Mode	Positive ESI
Observed Ion (m/z)	[M]⁺ (cation)
Expected m/z for [M]⁺	228.1
Key Fragmentation Ions	Cleavage of the N-alkyl chain

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for the synthesis and subsequent mass spectrometry analysis.

Synthesis Protocol: α-Bromination of 6-Methoxyflavanone (B191839)

• Reaction Setup: To a solution of 6-methoxyflavanone (1 equivalent) in methanol (B129727), add pyridinium tribromide (1.1 equivalents) portion-wise over 10 minutes at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.[1]

Mass Spectrometry Analysis Protocol (LC-MS)

• Sample Preparation: Dissolve the purified compound in a suitable solvent, such as methanol or acetonitrile, to a final concentration of approximately 1 mg/mL. Further dilute the stock solution with the initial mobile phase to a concentration of 1-10 µg/mL.

• Chromatographic Separation (if applicable):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over a set time period (e.g., 10 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometer Conditions (ESI):

  • Ionization Mode: Positive (or negative, depending on the analyte).

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Gas Flow: 600-800 L/hr (Nitrogen).

  • Desolvation Temperature: 350-450 °C.

  • Mass Range: m/z 100-1000.

  • Data Acquisition: Full scan mode. For fragmentation studies, use tandem MS (MS/MS) with collision-induced dissociation (CID).[2][3]

Visualizations: Workflow and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationship between the synthesis and analysis steps.

Caption: General experimental workflow from synthesis to MS analysis.

Caption: Logical relationship of reagent, reaction, products, and analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Techniques for Monitoring Pyridine Hydrobromide Reactions

For researchers, scientists, and drug development professionals, the precise monitoring of chemical reactions is paramount to ensure optimal yield, purity, and safety of the final product. When working with reagents such as pyridine (B92270) hydrobromide, particularly in the form of its perbromide salt for bromination reactions, selecting the appropriate analytical technique to monitor reaction progress is a critical decision. This guide provides an objective comparison of three widely used analytical techniques—High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy—for monitoring the α-bromination of a ketone, a representative reaction involving a pyridine hydrobromide derivative.

The performance of each technique is evaluated based on key parameters, and detailed experimental methodologies are provided to support the implementation of these methods in a laboratory setting.

Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of HPLC, ¹H NMR, and UV-Vis spectroscopy for monitoring the α-bromination of acetophenone (B1666503) using pyridine hydrobromide perbromide.

Parameter	High-Performance Liquid Chromatography (HPLC)	¹H Nuclear Magnetic Resonance (NMR) Spectroscopy	Ultraviolet-Visible (UV-Vis) Spectroscopy
Principle	Separation of components based on their differential distribution between a stationary and a mobile phase, followed by detection.	Detection of the magnetic properties of atomic nuclei, providing detailed structural information and quantification.	Measurement of the absorption of light by molecules at specific wavelengths, correlating absorbance to concentration.
Information Provided	Quantitative concentration of reactants, products, and byproducts over time.	Structural confirmation of reactants and products; quantitative analysis of reaction components.	Overall reaction rate by monitoring the disappearance of a chromophoric reactant or the appearance of a chromophoric product.
Selectivity	High	High	Low to Medium
Sensitivity	High (typically µg/mL to ng/mL)	Medium (typically mg/mL)	Medium to High (depending on the chromophore)
In-situ Monitoring	Possible with specialized online systems.[1]	Readily achievable with an NMR tube.	Feasible with a fiber-optic probe.
Sample Preparation	Dilution, filtration.	Dissolution in a deuterated solvent.	Dilution in a suitable transparent solvent.
Analysis Time	5-15 minutes per sample (offline).	< 5 minutes per spectrum (in-situ).	Continuous or rapid discrete measurements (in-situ).
Cost	High (instrumentation and consumables).	Very High (instrumentation and maintenance).	Low (instrumentation).
Key Advantages	Excellent separation of complex mixtures, high sensitivity.	Provides unambiguous structural information, non-destructive.	Simple, cost-effective, and suitable for rapid kinetic studies.
Key Limitations	Requires method development, potential for sample degradation on the column.	Lower sensitivity compared to HPLC, requires deuterated solvents.	Prone to interference from multiple absorbing species, provides less structural information.

Experimental Protocols

To provide a practical comparison, we will consider the α-bromination of acetophenone using pyridine hydrobromide perbromide as a model reaction.

Reaction Scheme:

Acetophenone + Pyridine Hydrobromide Perbromide → α-Bromoacetophenone + Pyridine Hydrobromide

Protocol 1: Monitoring by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method for quenching the reaction at various time points and analyzing the composition of the mixture by HPLC.

Materials:

• Acetophenone

• Pyridine hydrobromide perbromide

• Glacial acetic acid (solvent)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Sodium thiosulfate (B1220275) solution (quenching agent)

• Ethyl acetate (B1210297)

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve acetophenone (1.0 eq.) in glacial acetic acid. Add pyridine hydrobromide perbromide (1.1 eq.) and stir the mixture at the desired temperature (e.g., 60 °C).[2]

• Sampling: At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a vial containing a sodium thiosulfate solution to consume unreacted bromine.

• Sample Preparation: Extract the quenched sample with ethyl acetate. Evaporate the ethyl acetate and redissolve the residue in the HPLC mobile phase.

• HPLC Analysis:

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Quantify the concentrations of acetophenone and α-bromoacetophenone by comparing their peak areas to a calibration curve generated from standards of known concentrations.

Protocol 2: In-situ Monitoring by ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes the direct monitoring of the reaction in an NMR tube.

Materials:

• Acetophenone

• Pyridine hydrobromide perbromide

• Deuterated acetic acid (CD₃COOD)

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: In an NMR tube, dissolve acetophenone (1.0 eq.) in deuterated acetic acid.

• Reaction Initiation: Add pyridine hydrobromide perbromide (1.1 eq.) to the NMR tube, cap it, and shake to initiate the reaction.

• NMR Acquisition: Immediately place the NMR tube in the spectrometer and acquire a series of ¹H NMR spectra at regular intervals (e.g., every 5 minutes).

• Data Analysis: Monitor the decrease in the integral of the methyl protons of acetophenone (singlet, ~2.6 ppm) and the increase in the integral of the methylene (B1212753) protons of α-bromoacetophenone (singlet, ~4.4 ppm). The relative integrals of these peaks can be used to determine the conversion of the starting material to the product over time.[3][4]

Protocol 3: In-situ Monitoring by Ultraviolet-Visible (UV-Vis) Spectroscopy

This protocol details the use of a UV-Vis spectrophotometer with a fiber-optic probe to monitor the reaction in real-time.

Materials:

• Acetophenone

• Pyridine hydrobromide perbromide

• Glacial acetic acid

Instrumentation:

• UV-Vis spectrophotometer with a fiber-optic immersion probe.

Procedure:

• Reaction Setup: In a reaction vessel transparent to UV-Vis light (or equipped with a port for the probe), dissolve acetophenone in glacial acetic acid.

• Blank Spectrum: Acquire a blank spectrum of the acetophenone solution before adding the brominating agent.

• Reaction Initiation: Add pyridine hydrobromide perbromide to the vessel and start stirring and data acquisition simultaneously.

• Data Acquisition: Record the UV-Vis spectrum at regular intervals (e.g., every 30 seconds).

• Data Analysis: Monitor the decrease in the absorbance of pyridine hydrobromide perbromide at a suitable wavelength (e.g., around 394 nm) or the increase in absorbance at a wavelength where the product absorbs uniquely. The rate of reaction can be determined from the change in absorbance over time using the Beer-Lambert law.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were created using the DOT language.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]

A Comparative Guide to Brominating Agents: Pyridine Hydrobromide vs. N-Bromosuccinimide (NBS)

For researchers, scientists, and professionals in drug development, the selection of an appropriate brominating agent is a critical decision that influences reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison of two common solid brominating agents, Pyridine (B92270) Hydrobromide Perbromide (PHPB) and N-Bromosuccinimide (NBS), supported by experimental data and detailed protocols.

Overview of Reagents

Pyridine Hydrobromide Perbromide (PHPB) , also known as pyridinium (B92312) tribromide, is a solid, crystalline complex of pyridine, hydrogen bromide, and elemental bromine.[1] It serves as a convenient and safer alternative to liquid bromine, offering a controlled release of electrophilic bromine for various transformations.[2]

N-Bromosuccinimide (NBS) is a versatile reagent widely used for radical substitution, electrophilic addition, and electrophilic substitution reactions.[3] As a crystalline solid, it is easier and safer to handle than bromine.[4] A key feature of NBS is its ability to provide a low, constant concentration of molecular bromine during the reaction, which is crucial for achieving high selectivity in many cases.[5]

Performance Comparison in Key Bromination Reactions

The choice between PHPB and NBS often depends on the substrate and the desired regioselectivity. Below is a summary of their performance in common bromination reactions.

α-Bromination of Ketones

Both reagents are effective for the α-bromination of ketones, a fundamental transformation in organic synthesis. The reaction typically proceeds through an enol or enolate intermediate.

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetophenone (B1666503)	Pyridine Hydrobromide Perbromide	Acetic Acid	90	3	85	[6]
4-Chloroacetophenone	Pyridine Hydrobromide Perbromide	Acetic Acid	90	3	85	[6]
4-Bromoacetophenone	Pyridine Hydrobromide Perbromide	Acetic Acid	90	3	82	[6]
Acetophenone	N-Bromosuccinimide	Acetic Acid	90	3	Low (mostly unreacted)	[6]
Hexanoyl chloride	N-Bromosuccinimide	CCl₄	Reflux	-	High	[3]

In a direct comparison for the bromination of acetophenone derivatives, pyridine hydrobromide perbromide demonstrated significantly higher efficiency than NBS under the same reaction conditions.[6]

Allylic and Benzylic Bromination

NBS is the reagent of choice for the selective bromination of allylic and benzylic positions, a reaction known as the Wohl-Ziegler reaction.[3] This transformation proceeds via a free radical chain mechanism.

Substrate	Reagent	Initiator	Solvent	Temperature	Product	Yield (%)	Reference
Cyclohexene (B86901)	NBS	Light (hν)	CCl₄	Reflux	3-Bromocyclohexene	-	[7]
Toluene	NBS	AIBN or Benzoyl Peroxide	CCl₄	Reflux	Benzyl bromide	-	[8]
3-Pyridinemethanol	NBS	AIBN or Benzoyl Peroxide	CCl₄	-	3-(Bromomethyl)pyridine hydrobromide	-	[9]

Pyridine hydrobromide is generally not used for radical-mediated allylic or benzylic bromination.

Bromination of Aromatic Compounds

Both reagents can be used for the electrophilic bromination of activated aromatic rings, such as phenols and anilines. The regioselectivity can be influenced by the solvent and other reaction conditions.

Substrate	Reagent	Solvent	Condition	Product Selectivity	Reference
Activated Arenes	Pyridine Hydrobromide Perbromide	Aqueous polar solvents	-	Selective monobromination	[10]
Electron-rich aromatics	NBS	DMF	-	High para-selectivity	[3]
Methoxybenzenes	NBS	Acetonitrile (B52724)	Mild	Regiospecific nuclear bromination	[11]

NBS in acetonitrile has been noted as a mild and regiospecific reagent for the nuclear bromination of methoxybenzenes and naphthalenes.[11] For activated aromatic systems, both reagents can provide good yields of monobrominated products.[10]

Experimental Protocols

α-Bromination of 4-Chloroacetophenone with Pyridine Hydrobromide Perbromide

Materials:

• 4-Chloroacetophenone

• Pyridine hydrobromide perbromide

• Glacial acetic acid

Procedure:

• To a solution of 4-chloroacetophenone (1.0 mmol) in glacial acetic acid (10 mL), add pyridine hydrobromide perbromide (1.1 mmol).

• Heat the reaction mixture to 90 °C and stir for 3 hours.

• Monitor the reaction progress by thin-layer chromatography.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry to obtain 4-chloro-α-bromo-acetophenone.[6]

Allylic Bromination of Cyclohexene with NBS

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS)

• Radical initiator (e.g., AIBN or benzoyl peroxide) or a UV lamp

• Anhydrous carbon tetrachloride (CCl₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve cyclohexene and a catalytic amount of a radical initiator (e.g., AIBN) in anhydrous CCl₄.

• Add N-bromosuccinimide (1.0 equivalent) to the mixture.

• Reflux the mixture or irradiate with a UV lamp to initiate the reaction. The reaction is often indicated by the disappearance of the dense NBS from the bottom of the flask and the appearance of succinimide (B58015) floating on top.

• After the reaction is complete (typically monitored by TLC or GC), cool the mixture to room temperature.

• Filter the mixture to remove the succinimide by-product.

• Wash the filtrate with water and brine, then dry over an anhydrous drying agent (e.g., Na₂SO₄).

• Remove the solvent under reduced pressure to yield 3-bromocyclohexene.[3][7]

Reaction Mechanisms and Logical Relationships

The distinct reactivity of PHPB and NBS stems from their different mechanisms of bromine delivery.

Mechanism of α-Bromination of a Ketone (Acid-Catalyzed)

The α-bromination of ketones in the presence of an acid catalyst proceeds through an enol intermediate.

Caption: Acid-catalyzed α-bromination of a ketone proceeds via a rate-determining enol formation.

Mechanism of Allylic Bromination with NBS (Wohl-Ziegler Reaction)

This reaction is a radical chain process initiated by light or a radical initiator.

Caption: The radical chain mechanism of NBS-mediated allylic bromination.

Conclusion

Both Pyridine Hydrobromide Perbromide and N-Bromosuccinimide are valuable solid brominating agents that offer advantages in handling and safety over liquid bromine.

• Pyridine Hydrobromide Perbromide is particularly effective for the α-bromination of ketones , often providing higher yields and faster reaction times compared to NBS under similar conditions.[6] It is also a reliable reagent for the electrophilic bromination of activated aromatic systems.[10]

• N-Bromosuccinimide is the superior reagent for allylic and benzylic bromination due to its ability to sustain a radical chain reaction.[3] Its key advantage lies in maintaining a low concentration of bromine, which suppresses competing electrophilic addition reactions to double bonds.[4] NBS is also highly effective for the bromination of electron-rich aromatic compounds and the formation of bromohydrins.[3][4]

The selection between these two reagents should be guided by the specific transformation required, with careful consideration of the substrate's functional groups and the desired regiochemical outcome. The experimental data presented in this guide demonstrates that a one-size-fits-all approach is not applicable, and optimization of reaction conditions is crucial for achieving the desired synthetic results.

References

• 1. Pyridinium perbromide - Wikipedia [en.wikipedia.org]
• 2. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Bromination - Common Conditions [commonorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Brominating Agents: Pyridine Hydrobromide vs. Pyridinium Tribromide

For researchers, scientists, and drug development professionals, the choice of a brominating agent is a critical decision that can significantly impact the yield, selectivity, and safety of a chemical synthesis. This guide provides an in-depth comparison of two common solid brominating agents: pyridine (B92270) hydrobromide and pyridinium (B92312) tribromide, with a focus on their reactivity and selectivity in the context of α-bromination of ketones.

This document will delve into the chemical properties, reactivity, and selectivity of each reagent, supported by experimental data and detailed protocols. We will also explore the mechanistic nuances that govern their behavior in chemical transformations.

Introduction to the Reagents

Pyridine hydrobromide (Py·HBr) is a salt formed from the reaction of pyridine and hydrogen bromide. It is a white to off-white crystalline solid. While it can be used as a source of bromide, it is often considered a precursor to more active brominating species.

Pyridinium tribromide (Py·HBr₃) , also known as pyridinium bromide perbromide, is a stable, red-orange crystalline solid. It is a complex of pyridine, hydrogen bromide, and elemental bromine.[1] This reagent is widely regarded as a safer and more convenient alternative to handling hazardous liquid bromine.[2][3] It acts as a solid source of electrophilic bromine for a variety of organic transformations, including the bromination of alkenes, alkynes, and carbonyl compounds.[3][4]

Reactivity and Selectivity: A Comparative Analysis

While both reagents can be employed in bromination reactions, their reactivity and selectivity profiles differ significantly. Pyridinium tribromide is generally considered the more direct and efficient brominating agent.

A key application for these reagents is the α-bromination of ketones, a fundamental transformation in organic synthesis. The introduction of a bromine atom at the α-position provides a handle for further functionalization, making these intermediates valuable in the synthesis of pharmaceuticals and other complex molecules.

Experimental Data: α-Bromination of Acetophenone (B1666503) Derivatives

A comparative study on the α-bromination of various acetophenone derivatives highlights the superior efficiency of pyridinium tribromide over other common brominating agents.[5]

Entry	Substrate (Acetophenone Derivative)	Brominating Agent	Yield (%)
1	4-Chloroacetophenone	Pyridinium Tribromide	85
2	4-Chloroacetophenone	N-Bromosuccinimide (NBS)	Low (mostly unreacted starting material)
3	4-Chloroacetophenone	Cupric Bromide (CuBr₂)	~60
4	4-Trifluoromethylacetophenone	Pyridinium Tribromide	82
5	4-Bromoacetophenone	Pyridinium Tribromide	88
6	4-Iodoacetophenone	Pyridinium Tribromide	86
7	4-Phenylacetophenone	Pyridinium Tribromide	90

Table 1: Comparison of yields for the α-bromination of acetophenone derivatives using different brominating agents under optimized conditions (molar ratio of substrate to brominating agent = 1.0:1.1, reaction temperature 90 °C, reaction time 3 h in acetic acid).[5]

The role of pyridine hydrobromide in bromination is often as a precursor or in-situ generator of the active brominating species. For instance, pyridinium tribromide can be prepared by the reaction of pyridine hydrobromide with bromine.[6] In some procedures, a mixture of pyridine and hydrobromic acid is used, which would generate pyridine hydrobromide in the reaction mixture, followed by the addition of bromine to form pyridinium tribromide.[7] This suggests that for direct and efficient α-bromination, pre-formed pyridinium tribromide is the reagent of choice.

Experimental Protocols

Detailed methodologies are crucial for reproducible and successful experimentation. Below are representative protocols for the α-bromination of an acetophenone derivative using pyridinium tribromide.

Protocol 1: α-Bromination of 4-Chloroacetophenone using Pyridinium Tribromide [5]

Materials:

• 4-Chloroacetophenone (0.77 g, 5.0 mmol)

• Pyridinium tribromide (1.76 g, 5.5 mmol)

• Glacial Acetic Acid (20 mL)

• 50 mL round-bottom flask

• Condenser

• Stirring apparatus

• Ice water bath

• Ethyl acetate (B1210297)

• Standard laboratory glassware for extraction and work-up

Procedure:

• In a 50 mL round-bottom flask equipped with a condenser, combine 4-chloroacetophenone (5.0 mmol) and pyridinium tribromide (5.5 mmol).

• Add glacial acetic acid (20 mL) to the flask.

• Stir the reaction mixture at 90 °C.

• Monitor the progress of the reaction using thin-layer chromatography (TLC). The reaction is typically complete within 3 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Pour the reaction mixture into an ice water bath (50 mL).

• Extract the product with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude α-bromo-4-chloroacetophenone. The product can be further purified by recrystallization.

Reaction Mechanisms and Logical Workflow

The α-bromination of ketones in the presence of an acid catalyst proceeds through an enol intermediate. The understanding of this mechanism is key to controlling the selectivity of the reaction.

Figure 1. Mechanism of acid-catalyzed α-bromination of a ketone.

The choice between pyridine hydrobromide and pyridinium tribromide can be guided by the specific requirements of the synthesis.

Figure 2. Decision workflow for selecting the appropriate brominating agent.

Conclusion

For the α-bromination of ketones, pyridinium tribromide stands out as a highly effective, selective, and safer alternative to traditional brominating agents like molecular bromine. The experimental data demonstrates its capability to produce high yields of α-bromo ketones from various acetophenone derivatives.[5] While pyridine hydrobromide serves as a precursor to pyridinium tribromide, for direct and efficient bromination with a well-defined and stable reagent, pyridinium tribromide is the superior choice for researchers and professionals in drug development and chemical synthesis. Its ease of handling as a crystalline solid further enhances its practicality in a laboratory setting.[2][3]

References

• 1. Pyridinium perbromide - Wikipedia [en.wikipedia.org]
• 2. homework.study.com [homework.study.com]
• 3. nbinno.com [nbinno.com]
• 4. CAS 39416-48-3: Pyridinium tribromide | CymitQuimica [cymitquimica.com]
• 5. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. youtube.com [youtube.com]

Pyridine Hydrobromide vs. Liquid Bromine: A Comparative Guide for Synthetic Chemistry

In the realm of organic synthesis, bromination is a cornerstone transformation, enabling the introduction of bromine atoms into molecules for further functionalization. While elemental liquid bromine has historically been the go-to reagent for this purpose, its significant hazards have driven the adoption of safer and more manageable alternatives. Among these, pyridine (B92270) hydrobromide (and its perbromide form, pyridinium (B92312) tribromide) has emerged as a superior choice for many applications, particularly in research and pharmaceutical development.

This guide provides an objective comparison of pyridine hydrobromide and liquid bromine, focusing on safety, handling, reactivity, and performance, supported by experimental considerations.

Key Advantages of Pyridine Hydrobromide

The primary advantages of using pyridine hydrobromide lie in its physical state and moderated reactivity, which translate to significant improvements in safety and reaction control.

• Enhanced Safety and Handling : Unlike liquid bromine, which is a highly volatile, corrosive, and toxic substance, pyridine hydrobromide is a stable, non-volatile crystalline solid.[1][2] This fundamental difference dramatically simplifies handling, weighing, and storage procedures, minimizing the risk of exposure to corrosive fumes and accidental spills.[1][3]

• Controlled Reactivity and Higher Selectivity : Pyridine hydrobromide acts as a solid carrier that delivers bromine in a controlled manner.[4][5] This controlled release moderates the reaction, often leading to higher selectivity and minimizing the formation of unwanted byproducts from over-bromination.[2][3][6] This is particularly crucial in the synthesis of complex molecules where specific functional groups must be targeted precisely.[1]

• Ease of Use in Various Scales : The solid nature of pyridine hydrobromide makes it especially convenient for small-scale reactions where accurately measuring and handling small quantities of hazardous liquid bromine would be impractical and dangerous.[1]

Comparative Data: Physical and Safety Properties

The following tables summarize the key physical and safety characteristics of both reagents, highlighting the practical advantages of pyridine hydrobromide.

Table 1: Physical and Chemical Properties

Property	Pyridine Hydrobromide	Liquid Bromine
Chemical Formula	C₅H₆BrN	Br₂
Molecular Weight	160.01 g/mol	159.81 g/mol
Physical State	Crystalline Solid[1][2]	Fuming Liquid[1]
Appearance	White to off-white or pale brown powder[7]	Red-brown[8]
Melting Point	216–219 °C[7]	-7.2 °C
Boiling Point	Decomposes	58.8 °C
Solubility	Freely soluble in water, methanol, ethanol[7]	Soluble in organic solvents; sparingly soluble in water[8]

Table 2: Safety and Handling Comparison

Aspect	Pyridine Hydrobromide	Liquid Bromine
Toxicity	Harmful if swallowed, inhaled, or in contact with skin; causes irritation.[9]	Highly toxic, causes severe burns to skin, eyes, and respiratory tract.[10][11]
Volatility	Low (solid)	Highly volatile, producing dense, corrosive fumes.[1]
Handling	Weighed easily as a stable solid.[1] Requires good ventilation.[12][13]	Requires handling in a fume hood with specialized protective gear.[10] Difficult to measure accurately in small quantities.
Storage	Store in a cool, dry, well-ventilated place away from oxidizing agents.[7][11]	Requires storage in a tightly sealed, corrosion-resistant container in a designated, ventilated area.
Spill Neutralization	Sweep up solid material; can be neutralized with a suitable base.	Requires neutralization with a reducing agent like sodium thiosulfate (B1220275) solution.[10]

Performance in Synthesis: A Quantitative Look

Pyridine hydrobromide consistently demonstrates high efficiency in various bromination reactions. Its controlled reactivity often leads to cleaner reaction profiles and higher yields of the desired product compared to the more aggressive liquid bromine.

Table 3: Performance in Representative Bromination Reactions

Substrate	Product	Reagent	Solvent	Reaction Time (Typical)	Yield (Typical)	Reference
Ketone (generic)	α-Bromo Ketone	Pyridine Hydrobromide	Acetic Acid	1-3 hours	>90%	[7][14]
Ketone (generic)	α-Bromo Ketone	Liquid Bromine	Acetic Acid	<1 hour	Variable (risk of di-bromination)	[14]
Alkene (Stilbene)	Dibromoalkane	Pyridine Hydrobromide	Acetic Acid	1 hour	~87%	[15]
Alkene (Stilbene)	Dibromoalkane	Liquid Bromine	Dichloromethane	<1 hour	Good, but uses hazardous solvent	[14]
Electron-Rich Purine	Brominated Purine	Pyridinium Tribromide	Dioxane/MeOH	24 hours	High Yields	[4]
Electron-Rich Purine	Brominated Purine	Liquid Bromine	Not specified	Not specified	Potential for degradation/side reactions	N/A

Note: Yields are highly substrate-dependent. This table provides illustrative comparisons based on literature descriptions.

Experimental Protocols: A Practical Comparison

The difference in handling is best illustrated by comparing typical experimental procedures.

Protocol 1: Bromination of a Ketone using Pyridine Hydrobromide Perbromide

• Reagent Preparation : In a round-bottom flask, dissolve the ketone substrate (1 equivalent) in glacial acetic acid.

• Addition of Brominating Agent : Add solid pyridinium tribromide (1.05 equivalents) to the solution in portions at room temperature. The red-brown solid is easy to weigh and add.[1]

• Reaction : Stir the mixture at room temperature. The reaction progress can be monitored by the disappearance of the reddish color.

• Workup : Once the reaction is complete, pour the mixture into water. The product often precipitates and can be collected by filtration. The byproduct, pyridine hydrobromide, is water-soluble and easily removed.[4]

• Purification : The crude product can be purified by recrystallization.

Protocol 2: Bromination of a Ketone using Liquid Bromine

• Reagent Preparation : In a round-bottom flask equipped with an addition funnel, dissolve the ketone substrate (1 equivalent) in glacial acetic acid. This entire procedure must be performed in a certified fume hood. [10]

• Addition of Brominating Agent : Carefully measure liquid bromine (1 equivalent) using a syringe and dissolve it in a small amount of glacial acetic acid in the addition funnel. Add the bromine solution dropwise to the ketone solution.

• Reaction : Stir the mixture. The reaction is often rapid and exothermic.

• Workup : After completion, pour the reaction mixture into water. To neutralize excess bromine, add a solution of sodium thiosulfate until the color disappears.

• Purification : The product is typically extracted with an organic solvent, washed, dried, and purified by distillation or chromatography.

Visualizing the Advantage

The following diagrams illustrate the underlying mechanisms and workflows, providing a clear visual summary of the comparison.

Caption: Relationship between reagent properties and lab advantages.

Caption: Workflow comparison for bromination reactions.

Caption: Electrophilic addition mechanism for bromination.

Applications in Drug Development

The precision required in pharmaceutical synthesis makes pyridine hydrobromide an invaluable tool. Its ability to deliver bromine selectively is critical for constructing complex molecular architectures without damaging sensitive functional groups. It is widely used as a key intermediate and reagent in the synthesis of various active pharmaceutical ingredients (APIs), including antibiotics (e.g., Cephalosporins), antiviral drugs, and anticancer agents.[6][7][16][17] The stability and controllable reactivity of pyridine hydrobromide help minimize byproduct formation, leading to higher purity and improved production efficiency—factors that are paramount in drug development and manufacturing.[6]

Conclusion

For researchers, scientists, and drug development professionals, pyridine hydrobromide offers a compelling set of advantages over traditional liquid bromine. Its solid, stable nature makes it significantly safer and easier to handle, while its moderated reactivity provides greater control and selectivity in bromination reactions. This leads to cleaner products, often in higher yields, with simpler purification procedures. While liquid bromine remains a potent reagent, the adoption of pyridine hydrobromide represents a move towards safer, more efficient, and more precise synthetic chemistry, aligning with the principles of modern process development and green chemistry.[2]

References

• 1. nbinno.com [nbinno.com]
• 2. Pyridine hydrobromide: unlocking a new chemical key for scientific research and industry | Nanjing Tengxiang Import & Export Co. Ltd. [jinxiangchemical.com]
• 3. homework.study.com [homework.study.com]
• 4. Pyridinium Tribromide: Versatile Brominating Agent Driving Advances in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 5. Pyridinium perbromide - Wikipedia [en.wikipedia.org]
• 6. Pyridinium Hydrobromide: A Versatile Compound in the Chemical and Pharmaceutical Industries | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]
• 7. exsyncorp.com [exsyncorp.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. Two-step bromine attack | Feature | RSC Education [edu.rsc.org]
• 11. Pyridine hydrobromide compound with bromine(39416-48-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 12. jubilantingrevia.com [jubilantingrevia.com]
• 13. sdfine.com [sdfine.com]
• 14. ochemonline.wordpress.com [ochemonline.wordpress.com]
• 15. mdpi.com [mdpi.com]
• 16. Pyridine hydrobromide is gradually becoming a popular material | Nanjing Tengxiang Import & Export Co. Ltd. [jinxiangchemical.com]
• 17. Research has shown that pyridine hydrobromide has multiple uses | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]

A Comparative Guide to Pyridine Hydrobromide Perbromide in Green Chemistry Protocols

For researchers, scientists, and drug development professionals, the selection of appropriate reagents and protocols is paramount to achieving efficient, safe, and environmentally sustainable chemical transformations. This guide provides an objective comparison of pyridine (B92270) hydrobromide perbromide (PHPB) with other brominating agents, focusing on its efficacy and alignment with green chemistry principles, supported by experimental data.

Performance in α-Bromination of Ketones: A Case Study

The α-bromination of ketones is a fundamental transformation in organic synthesis. The following data summarizes a comparative study of the bromination of 4-chloroacetophenone, a representative ketone substrate.

Data Presentation

Brominating Agent	Reaction Conditions	Yield (%)	Observations
Pyridine Hydrobromide Perbromide (PHPB)	Acetic Acid, 90°C, 3h	85	High efficiency, clean reaction.[1]
N-Bromosuccinimide (NBS)	Acetic Acid, 90°C, 3h	Low	Poor performance, mostly unreacted starting material.[1]
Copper(II) Bromide	Acetic Acid, 90°C, 3h	~60	Moderate yield.[1]
In-situ generated Br₂ (H₂O₂/HBr)	Water, room temp., 24h	89	"On water" synthesis, no organic solvent, good yield for acetophenone (B1666503).

Green Chemistry Metrics Comparison: α-Bromination of Acetophenone

To quantitatively assess the green credentials of PHPB against an in-situ generation method, we can analyze the atom economy and E-factor for the α-bromination of acetophenone.

• Atom Economy: A measure of how many atoms from the reactants are incorporated into the desired product. A higher atom economy indicates a more efficient reaction with less waste.

• E-factor (Environmental Factor): The ratio of the mass of waste generated to the mass of the desired product. A lower E-factor signifies a greener process.

Metric	Pyridine Hydrobromide Perbromide	H₂O₂/HBr System
Reaction	C₈H₈O + C₅H₆NBr₃ → C₈H₇BrO + C₅H₆NBr	C₈H₈O + HBr + H₂O₂ → C₈H₇BrO + 2H₂O
Molecular Weights ( g/mol )	Acetophenone: 120.15PHPB: 319.82α-Bromoacetophenone: 199.04Pyridine Hydrobromide: 160.01	Acetophenone: 120.15HBr: 80.91H₂O₂: 34.01α-Bromoacetophenone: 199.04Water: 18.02
Atom Economy (%)	55.3%	84.9%
E-factor (assuming 85% yield for PHPB and 89% for H₂O₂/HBr)	~0.95	~0.21

Calculations for Atom Economy and E-factor are based on the stoichiometry of the reactions. The E-factor calculation considers the mass of reactants and the yield of the product, excluding solvents for simplicity.

From a green chemistry perspective, the in-situ generation of bromine using H₂O₂/HBr shows a significantly higher atom economy and a lower E-factor, making it a more environmentally friendly option in terms of waste generation per unit of product. However, factors such as reaction time, temperature, and substrate compatibility also play a crucial role in the overall process efficiency and selection.

Experimental Protocols

α-Bromination of 4-Chloroacetophenone using Pyridine Hydrobromide Perbromide

This protocol is adapted from a study demonstrating the efficacy of PHPB in the α-bromination of acetophenone derivatives.[1]

Materials:

• 4-Chloroacetophenone (0.77 g, 5.0 mmol)

• Pyridine hydrobromide perbromide (1.76 g, 5.5 mmol)

• Glacial Acetic Acid (20 mL)

• 50 mL round-bottom flask

• Condensing tube

• Stirring apparatus

• Heating mantle

Procedure:

• Combine 4-chloroacetophenone, pyridine hydrobromide perbromide, and acetic acid in the round-bottom flask equipped with a condensing tube.

• Stir the reaction mixture at 90°C for 3 hours.

• Monitor the reaction progress by a suitable method (e.g., TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure α-bromo-4-chloroacetophenone.

α-Bromination of Acetophenone using H₂O₂/HBr "on water"

This protocol is based on a green chemistry approach for the bromination of ketones.[2][3]

Materials:

• Acetophenone (120 mg, 1.0 mmol)

• 48% aqueous Hydrobromic Acid (HBr) (0.114 mL, 1.0 mmol)

• 30% aqueous Hydrogen Peroxide (H₂O₂) (0.204 mL, 2.0 mmol)

• Water (0.5 mL)

• Stirring apparatus

Procedure:

• In a suitable vessel, combine acetophenone, hydrobromic acid, hydrogen peroxide, and water.

• Stir the mixture vigorously at room temperature for 24 hours.

• For solid products, filter the reaction mixture and wash the solid with water.

• For liquid products, extract the mixture with a minimal amount of a non-chlorinated organic solvent, dry the organic layer, and evaporate the solvent.

• Purify the product as necessary, for example, by column chromatography.

Visualizations

Reaction Mechanism: Acid-Catalyzed α-Bromination with PHPB

The following diagram illustrates the proposed mechanism for the α-bromination of an acetophenone derivative using pyridine hydrobromide perbromide under acidic conditions.[1]

Caption: Proposed mechanism for the acid-catalyzed α-bromination of acetophenones with PHPB.

Experimental Workflow: α-Bromination using PHPB

This diagram outlines the key steps in the experimental procedure for the α-bromination of 4-chloroacetophenone with pyridine hydrobromide perbromide.

Caption: Experimental workflow for the α-bromination of 4-chloroacetophenone using PHPB.

Decision Framework for Brominating Agent Selection

This diagram presents a simplified logical workflow for selecting a suitable brominating agent based on green chemistry principles.

Caption: Decision framework for selecting a brominating agent based on key considerations.

Conclusion

Pyridine hydrobromide perbromide stands out as a highly effective reagent for the α-bromination of ketones, offering high yields and cleaner reactions compared to NBS under similar conditions.[1] Its solid and stable nature makes it a safer and more convenient alternative to liquid bromine. However, when evaluated against green chemistry metrics such as atom economy and E-factor, in-situ bromine generation methods like the H₂O₂/HBr system present a more sustainable profile due to significantly lower waste generation.

The choice of a brominating agent should be guided by a holistic assessment of factors including reaction efficiency, safety, cost, and environmental impact. For applications where high yield and operational simplicity with a solid reagent are prioritized, pyridine hydrobromide perbromide is an excellent choice. For processes where minimizing waste and utilizing aqueous media are the primary drivers, in-situ generation methods offer a compelling green alternative.

References

• 1. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Pyridinium Bromide Perbromide in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Pyridinium (B92312) bromide perbromide (PHPB), also known as pyridinium tribromide, has emerged as a highly effective and versatile brominating agent in organic synthesis. Its solid, stable nature offers significant advantages in handling and safety over traditional liquid bromine. This guide provides a comprehensive cost-benefit analysis of PHPB, comparing its performance against common alternatives with supporting experimental data, detailed protocols, and workflow visualizations.

Performance and Cost-Benefit Analysis

PHPB is a red crystalline solid that serves as a convenient and safer source of bromine for various transformations, most notably the α-bromination of ketones.[1][2] Its primary advantages lie in its stability, ease of handling, high yields, and mild reaction conditions, which collectively contribute to improved efficiency and safety in the laboratory.[3][4][5]

In contrast, alternatives like liquid bromine are highly toxic, corrosive, and difficult to handle due to high vapor pressure, posing significant safety and environmental risks.[1][3] N-bromosuccinimide (NBS) is a solid and easier to handle than liquid bromine, but it is primarily used for allylic and benzylic brominations and can be less effective for other transformations, such as the α-bromination of certain ketones.[1][3][6]

The following tables summarize the quantitative comparison between PHPB and its main alternatives.

Table 1: Performance Comparison in the α-Bromination of 4-chloroacetophenone

Brominating Agent	Yield (%)	Reaction Conditions	Observations
Pyridinium Bromide Perbromide	85%	Acetic Acid, 90°C, 3h	High efficiency, clean reaction.[3]
Copper (II) Bromide	~60%	Acetic Acid, 90°C, 3h	Moderate yield.[3]
N-Bromosuccinimide (NBS)	Very Low	Acetic Acid, 90°C, 3h	Poor performance; mostly unreacted starting material.[3]

Table 2: General Cost and Safety Comparison of Brominating Agents

Reagent	Physical Form	Approx. Cost (USD)	Key Benefits	Key Drawbacks
Pyridinium Bromide Perbromide	Crystalline Solid	$5 / 10g[7]	Stable, safe handling, high selectivity, high yields in specific reactions.[3][5]	Can be less reactive than liquid Br₂.[1]
Liquid Bromine (Br₂)	Fuming Liquid	Variable	Strong brominating agent, readily available.[1]	Highly corrosive, toxic, difficult to handle, produces corrosive HBr byproduct.[1][3]
N-Bromosuccinimide (NBS)	Crystalline Solid	Variable	Easy to handle, excellent for allylic/benzylic positions.[1][6]	Can be unreliable if impure, may require radical initiator, less effective for some ketone brominations.[1][3]

Experimental Protocols

This section provides a detailed methodology for a key experiment where PHPB demonstrates superior performance.

Key Experiment: α-Bromination of 4-chloroacetophenone

This protocol is based on a study comparing the efficacy of different brominating agents.[3]

Materials:

• 4-chloroacetophenone

• Pyridinium bromide perbromide (PHPB)

• Glacial acetic acid

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle/oil bath

• Standard workup and purification equipment (e.g., separatory funnel, rotary evaporator, glassware for recrystallization or chromatography)

Procedure:

• In a round-bottom flask, dissolve 4-chloroacetophenone (1.0 equivalent) in glacial acetic acid.

• Add pyridinium bromide perbromide (1.1 equivalents) to the solution.

• Stir the reaction mixture at 90°C for 3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a sodium bisulfite solution to remove any unreacted bromine, followed by a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 4-chloro-α-bromoacetophenone.

Visualizations: Workflows and Mechanisms

Visual diagrams help clarify complex processes and relationships, from experimental steps to reaction mechanisms and decision-making frameworks.

Caption: Experimental workflow for the α-bromination of a ketone using PHPB.

Caption: Decision-making framework for selecting a brominating agent.

Caption: Reaction mechanism for the α-bromination of a ketone.

References

• 1. benchchem.com [benchchem.com]
• 2. Bromination - Common Conditions [commonorganicchemistry.com]
• 3. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridine hydrobromide: unlocking a new chemical key for scientific research and industry | Nanjing Tengxiang Import & Export Co. Ltd. [jinxiangchemical.com]
• 5. nbinno.com [nbinno.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Pyridine hydrobromide synthesis - chemicalbook [chemicalbook.com]

A Researcher's Guide to Chromatographic Purification of Products from Pyridine Hydrobromide Reactions

For Immediate Publication

A comprehensive guide for researchers, scientists, and drug development professionals on selecting and implementing chromatographic techniques for the purification of reaction products involving pyridine (B92270) hydrobromide. This guide provides a comparative analysis of various methods, supported by experimental data and detailed protocols.

The use of pyridine and its derivatives is widespread in pharmaceutical and chemical synthesis, often leading to the formation of pyridine hydrobromide as a salt, byproduct, or part of the reaction matrix.[1][2] Due to its high polarity and salt characteristics, removing it and purifying the desired product can present significant challenges.[3] This guide compares several key chromatographic techniques to facilitate efficient and effective purification.

The selection of an appropriate purification method is contingent on the properties of the target compound, particularly its polarity.[4][5] A preliminary assessment using Thin Layer Chromatography (TLC) is often recommended to determine the optimal stationary and mobile phases.[6][7]

Comparison of Chromatographic Techniques

The following table summarizes and compares various chromatographic techniques suitable for purifying compounds from reaction mixtures containing pyridine hydrobromide. The choice of technique is primarily dictated by the polarity of the desired product relative to the highly polar pyridinium (B92312) salt.

Technique	Stationary Phase	Mobile Phase Principle	Separation Principle	Ideal for Purifying	Pros	Cons
Reversed-Phase (RPC)	Non-polar (e.g., C18, C8)[8]	Polar (e.g., Water/Acetonitrile, Water/Methanol)[9]	Hydrophobic Interactions[8]	Non-polar to moderately polar products. Pyridine hydrobromide elutes early.	Robust, widely applicable, excellent for removing polar impurities from non-polar products.[8]	Poor retention for very polar products; potential for peak tailing of basic compounds.
Hydrophilic Interaction (HILIC)	Polar (e.g., Bare Silica (B1680970), Amide, Zwitterionic)[10]	High organic content with a small aqueous portion (e.g., >60% Acetonitrile in water/buffer)[10]	Analyte partitioning into a water-enriched layer on the stationary phase surface.	Highly polar products. Retains polar compounds that are not retained by RPC.[3][11]	Excellent retention of polar and hydrophilic compounds; MS-compatible mobile phases.[11]	Can be sensitive to mobile phase composition; requires careful column equilibration.[10]
Ion-Exchange (IEC)	Charged functional groups (Cation or Anion Exchange Resins)[12]	Aqueous buffers; elution by changing pH or ionic strength.[12]	Electrostatic interactions between charged analytes and the stationary phase.[12]	Charged products (acidic or basic). Can specifically target the pyridinium cation.	Highly selective for charged molecules; high loading capacity.[13]	More complex method development; mobile phases may not be MS-friendly.[12]
Supercritical Fluid (SFC)	Similar to HPLC (e.g., 2-Ethylpyridine, Silica)[14][15]	Supercritical CO2 with polar co-solvents (e.g., Methanol).[15]	Polarity-based partitioning, similar to normal-phase.[15]	Polar, basic, and chiral compounds.	Fast separations, reduced solvent consumption, suitable for thermally labile molecules.[15][16]	Requires specialized instrumentation; less suitable for highly water-soluble compounds.[15][16]

Experimental Protocols

Below are generalized protocols for each technique. Researchers should optimize these based on the specific characteristics of their target molecule.

Protocol 1: Reversed-Phase Chromatography (RPC)

This protocol is designed for the purification of a moderately polar, acid-stable compound from a pyridine hydrobromide reaction mixture.

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., DMSO, DMF, or the mobile phase). If the product is in an organic solvent, consider an initial acid wash (e.g., with 1-5% HCl) to remove the bulk of the pyridine as its water-soluble salt.[5][17] Filter the sample through a 0.45 µm syringe filter.[18]

• Column: C18-bonded silica column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[19]

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water.[19]

  • Solvent B: Acetonitrile or Methanol.[19]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.[19]

  • Detection: UV at a suitable wavelength (e.g., 220-280 nm).[19]

  • Gradient Program: Start with a high aqueous composition (e.g., 95% A) to elute the highly polar pyridine hydrobromide, then run a gradient to increase the organic content (e.g., 5-95% B over 30 minutes) to elute the product.

  • Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes before the first injection.[19]

Protocol 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

This protocol is suitable for purifying a highly polar product that has poor retention in reversed-phase.

• Sample Preparation: Dissolve the crude product in a solvent with high organic content (e.g., 90% Acetonitrile/10% Water) that is compatible with the initial mobile phase. Ensure the sample is fully dissolved to prevent precipitation on the column. Filter the sample.

• Column: Bare silica or an amide-bonded HILIC column.

• Mobile Phase:

  • Solvent A: Acetonitrile.

  • Solvent B: Water with a buffer (e.g., 10 mM Ammonium Acetate or Ammonium Formate, pH adjusted). A buffer is often necessary to ensure good peak shape.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV or Mass Spectrometry (MS).

  • Gradient Program: Start with a high concentration of organic solvent (e.g., 95% A) to retain the polar product. Run a gradient that increases the aqueous component (Solvent B) to elute the compounds in order of increasing hydrophilicity.

  • Equilibration: HILIC requires rigorous column equilibration between runs to ensure reproducibility.

Protocol 3: Ion-Exchange Chromatography (IEC)

This method is ideal when the product has a charge opposite to the pyridinium cation or when specific removal of the pyridinium ion is desired.

• Sample Preparation: Dissolve the sample in the initial mobile phase buffer. Ensure the pH of the sample solution is appropriate to ensure the desired charge state of the product and the pyridinium ion.

• Column: A strong or weak cation-exchange column to retain the positively charged pyridinium ion.

• Mobile Phase:

  • Binding Buffer (Buffer A): An aqueous buffer at a low ionic strength (e.g., 20 mM Ammonium Acetate, pH 8.5).[13]

  • Elution Buffer (Buffer B): A similar buffer but with a high salt concentration (e.g., 1 M NaCl or a pH gradient).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV or Conductivity Detector.

  • Method:

    • Equilibrate the column with Buffer A.

    • Load the sample onto the column. The pyridinium ion will bind to the cation-exchange resin.

    • If the product is neutral or anionic, it will pass through or elute early with Buffer A.

    • If the product is also cationic but less so than pyridine, a shallow gradient of Buffer B can be used for separation.

    • Regenerate the column with a high concentration of Buffer B.

Visualized Workflows

To aid in method selection and execution, the following diagrams illustrate typical workflows.

Caption: A general workflow for purifying products from pyridine hydrobromide reactions.

Caption: A decision tree for selecting the appropriate chromatographic method.

References

• 1. sarchemlabs.com [sarchemlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. organomation.com [organomation.com]
• 8. chromtech.com [chromtech.com]
• 9. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iajps.com [iajps.com]
• 13. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Pyridine Hydrobromide: A Guide for Laboratory Professionals

The safe handling and disposal of pyridine (B92270) hydrobromide are critical for ensuring laboratory safety and environmental protection. Pyridine hydrobromide is a hazardous chemical that can cause skin and eye irritation, and may also be harmful if inhaled or ingested.[1][2] Adherence to proper disposal protocols is essential for minimizing risks to personnel and the environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a controlled environment.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields or a face shield, and a laboratory coat.[3][4][5]

• Ventilation: All handling of pyridine hydrobromide, including preparation for disposal, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][4][5][6]

• Incompatible Materials: Store pyridine hydrobromide and its waste away from strong oxidizing agents, strong acids, and bases.[1][3][6]

In the event of a spill, small quantities can be managed by absorbing the material with an inert, non-combustible substance like sand or vermiculite.[4][7] The absorbed material should then be swept up, avoiding dust formation, and placed into a sealed container for disposal.[2][3][8] For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[4]

Quantitative Data Summary

The following table summarizes key information for pyridine hydrobromide:

Property	Value	Reference
CAS Number	18820-82-1	[1][2][9]
Molecular Formula	C5H6BrN	[1]
Appearance	White solid	[1]
Melting Point	217 - 220 °C	[1]
Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.	[1][2]

Step-by-Step Disposal Protocol

The disposal of pyridine hydrobromide waste must comply with all local, state, and federal regulations. It is classified as a hazardous waste and must be managed accordingly.[4][10][11]

• Waste Identification and Segregation:

  • All materials contaminated with pyridine hydrobromide, including the chemical itself, solutions, and items like pipette tips or absorbent pads, must be treated as hazardous waste.[4]

  • Do not mix pyridine hydrobromide waste with other incompatible waste streams, particularly strong oxidizing agents and acids.[4][6]

• Waste Collection and Containerization:

  • Collect all pyridine hydrobromide waste in a designated, sealable, and airtight container that is compatible with the chemical.[6]

  • The container must be in good condition, with a secure, leak-proof lid to prevent any release of vapors or solids.[10]

• Labeling:

  • Clearly label the hazardous waste container with the words "Hazardous Waste," the full chemical name "Pyridine Hydrobromide," and any associated hazard warnings (e.g., "Toxic," "Irritant").[4]

• Storage:

  • Store the sealed and labeled waste container in a designated, well-ventilated, and secure satellite accumulation area until it is ready for pickup.[4]

• Final Disposal:

  • The recommended method for the final disposal of pyridine hydrobromide is incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][9]

  • Alternatively, arrange for the collection of the waste by a licensed hazardous waste disposal company.[2]

  • Never dispose of pyridine hydrobromide down the drain or in the regular trash.[2][3][7]

Disposal Workflow

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 8. sdfine.com [sdfine.com]
• 9. jubilantingrevia.com [jubilantingrevia.com]
• 10. benchchem.com [benchchem.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Pyridine Hydrobromide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Pyridine hydrobromide, including detailed operational and disposal plans to foster a culture of safety and precision in your critical work.

Immediate Safety Protocols & Personal Protective Equipment (PPE)

Pyridine hydrobromide is a compound that demands careful handling due to its potential health hazards. It can cause skin and eye irritation, and may be harmful if inhaled or ingested.[1][2] Adherence to the following personal protective equipment (PPE) guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.[3][4]	Protects against dust particles, splashes, and vapors.[5]
Hand Protection	Impervious gloves (e.g., Nitrile rubber).[6]	Prevents direct skin contact and potential irritation or absorption.[1]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator.	Required when engineering controls are insufficient or during spill cleanup to prevent respiratory tract irritation.[2][3]
Protective Clothing	Laboratory coat, long-sleeved clothing, and closed-toe shoes.[3][4]	Minimizes the risk of accidental skin contact with the chemical.

Note: Always inspect PPE for integrity before use and ensure proper fit.

Operational Workflow for Handling Pyridine Hydrobromide

A systematic approach to handling Pyridine hydrobromide is crucial for maintaining a safe and efficient workflow. The following diagram outlines the key steps from preparation to disposal.

Pyridine Hydrobromide Handling Workflow

Step-by-Step Handling Procedures

1. Preparation:

• Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS for Pyridine hydrobromide.[1]

• Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table above.

• Workspace Setup: Ensure you are working in a well-ventilated area, preferably within a chemical fume hood.[6] Have an emergency eyewash station and safety shower readily accessible.[7]

2. Handling:

• Weighing and Transferring: When weighing the solid, do so in a location that minimizes the potential for dust generation. Use a spatula for transfers and avoid creating dust clouds.

• Preparing Solutions: If preparing a solution, add the Pyridine hydrobromide slowly to the solvent.

3. Storage:

• Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[2][4]

• Store away from incompatible materials such as strong oxidizing agents and bases.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Spill Response:

• Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a designated, labeled waste container.[3] Clean the spill area with a suitable decontaminating agent.

• Major Spills: In the case of a large spill, evacuate the area immediately and alert your institution's emergency response team.[7]

Disposal Plan

Proper disposal of Pyridine hydrobromide and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste Pyridine hydrobromide, including contaminated materials, in a clearly labeled, sealed, and compatible container.[7]

• Disposal Method: Dispose of the chemical waste through a licensed disposal company.[1] It may be possible to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Container Disposal: Dispose of the original container as unused product.[1] Do not reuse empty containers.

By adhering to these safety protocols and operational plans, you can significantly mitigate the risks associated with handling Pyridine hydrobromide, ensuring a safer laboratory environment for you and your colleagues.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. cloudfront.zoro.com [cloudfront.zoro.com]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]